4-Methoxy-7-methylquinoline

• CAS: 141813-06-1

Core Science & Biosynthesis

Structural Elucidation and Synthetic Methodologies of 4-Methoxy-7-methylquinoline: A Technical Whitepaper

Executive Summary

The quinoline scaffold represents a privileged pharmacophore in medicinal chemistry and a versatile building block in materials science. Specifically, 4-Methoxy-7-methylquinoline (CAS: 141813-06-1) has emerged as a critical intermediate in the design of novel therapeutics, including kinase inhibitors, antiproliferative agents, and antimicrobial compounds[1]. This whitepaper provides an in-depth technical analysis of its physicochemical properties, spectroscopic signatures, and field-proven synthetic methodologies, designed to equip researchers with authoritative, reproducible protocols.

Physicochemical Profiling & Structural Data

Understanding the foundational metrics of 4-Methoxy-7-methylquinoline is essential for downstream assay development and synthetic scaling. The substitution pattern—a methoxy group at C-4 and a methyl group at C-7—imparts unique steric and electronic characteristics that dictate its reactivity and binding affinity in biological targets[1].

Quantitative Structural Summary

Property	Value
IUPAC Name	4-Methoxy-7-methylquinoline
CAS Registry Number	141813-06-1
Molecular Formula	C₁₁H₁₁NO
Molecular Weight	173.21 g/mol
SMILES	CC1=CC2=NC=CC(=C2C=C1)OC
InChI Key	GLUHCNQUUKDDIG-UHFFFAOYSA-N
LogP (Estimated)	~2.5 - 3.0

Data supported by[1].

Spectroscopic Signatures (NMR & FT-IR)

Unambiguous structural elucidation relies on precise spectroscopic mapping. The electronic environment of 4-Methoxy-7-methylquinoline yields distinct diagnostic peaks:

• ¹H NMR Spectroscopy: The methoxy protons (-OCH₃) are highly deshielded by the adjacent oxygen and aromatic system, appearing as a sharp, integrated singlet in the downfield region at δ 3.8–4.0 ppm [1]. Conversely, the C-7 methyl protons (-CH₃) present as a singlet further upfield at approximately δ 2.4 ppm . The quinoline core's aromatic protons produce a complex series of multiplets in the δ 7.0–8.5 ppm range, with coupling constants dictated by the ortho/meta relationships of the remaining hydrogens[1].

• FT-IR Spectroscopy: Diagnostic vibrational frequencies include aromatic and aliphatic C-H stretching between 2850–3100 cm⁻¹ . The aryl ether C-O stretch of the methoxy group is prominent, yielding a strong absorption band near 1250 cm⁻¹ . The heteroaromatic framework is confirmed by C=C and C=N stretching vibrations in the 1500–1650 cm⁻¹ region[1].

Mechanistic Pathways & Reactivity

The reactivity of the quinoline core is heavily modulated by its substituents. The nitrogen atom withdraws electron density via induction and resonance, making the C-2 and C-4 positions highly electrophilic. However, the introduction of the C-4 methoxy group and C-7 methyl group alters this dynamic.

Mechanistic reactivity map highlighting substituent electronic effects on the quinoline core.

The electron-donating methoxy group directs incoming electrophiles (during Electrophilic Aromatic Substitution, EAS) primarily to the C-5 and C-8 positions[1]. Conversely, the C-4 position itself is susceptible to Nucleophilic Aromatic Substitution (SNAr) if the methoxy group is converted into or replaced by a better leaving group (e.g., a halogen)[1].

Synthetic Methodologies & Experimental Protocols

Route A: Nucleophilic Aromatic Substitution (SNAr)

The most robust, scalable, and self-validating method for synthesizing 4-Methoxy-7-methylquinoline relies on a two-step sequence starting from 7-methylquinolin-4-ol[1].

Synthetic workflow for 4-Methoxy-7-methylquinoline via nucleophilic aromatic substitution.

Step-by-Step Protocol

Phase 1: Chlorination (Electrophilic Activation)

• Reagent Charging: Suspend 7-methylquinolin-4-ol (1.0 eq) in neat phosphorus oxychloride (POCl₃, 5.0 eq).

  • Causality: POCl₃ acts as both the solvent and the chlorinating agent. It converts the thermodynamically stable quinolone tautomer into a highly reactive imidoyl chloride, priming the C-4 position for subsequent nucleophilic attack[1].

• Reflux: Heat the reaction mixture to 105°C for 3 hours under a dry nitrogen atmosphere. Monitor consumption of the starting material via TLC (DCM:MeOH 9:1).

• Quenching (Critical Step): Cool the mixture to room temperature and carefully pour it dropwise over vigorously stirred crushed ice.

  • Causality: Rapid quenching at low temperatures (0–5°C) is mandatory to prevent the exothermic hydrolysis of the newly formed C-Cl bond back to the C-OH group.

• Workup: Adjust the pH to 8.0 using cold aqueous NH₄OH. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the 4-chloro-7-methylquinoline intermediate.

Phase 2: Methoxylation (SNAr)

• Nucleophile Preparation: Dissolve the crude 4-chloro-7-methylquinoline in anhydrous methanol. Add sodium methoxide (NaOMe, 1.5 eq).

  • Causality: Strict anhydrous conditions are required. The presence of trace water will generate sodium hydroxide (NaOH), leading to competitive hydrolysis of the chloride and reversion to the 7-methylquinolin-4-ol starting material[1].

• Reaction Execution: Reflux the mixture for 4–6 hours. The electron-withdrawing nature of the quinoline nitrogen facilitates the nucleophilic displacement of the chloride ion at the C-4 position.

• Purification: Quench the reaction with distilled water and extract with dichloromethane (DCM). Purify the crude residue via silica gel column chromatography (Hexane:EtOAc gradient) to isolate pure 4-Methoxy-7-methylquinoline.

Route B: Reissert Compound Hydrolysis

An alternative, highly specialized route documented in literature involves the transformation of Reissert compounds. According to, the treatment of 1-benzoyl-3-bromo-4-methoxy-7-methyl-1,2,3,4-tetrahydro-quinoline-2-carbonitrile with sodium hydroxide in a methanol solvent system for 4.0 hours yields 4-Methoxy-7-methylquinoline with an approximate yield of 46.3%[2]. While mechanistically fascinating, Route A remains the industrial standard due to higher atom economy and commercial availability of precursors.

Applications in Drug Development

The specific combination of the 4-methoxy and 7-methyl groups modulates the lipophilicity and hydrogen-bonding profile of the quinoline core. This structural tuning is highly sought after in biological screening:

• Antiproliferative Activity: Substituted quinolines of this class are known to induce apoptosis in specific oncological model systems[1].

• Enzyme Inhibition: The planar heteroaromatic system allows for deep pocket intercalation, acting as potent inhibitors for enzymes such as phosphodiesterases (PDEs)[1].

• Antimicrobial Agents: Quinoline derivatives synthesized from this core have demonstrated significant efficacy against various resistant microbial strains when formulated as Schiff bases[1].

References

• Molaid Chemical Database. "1-Benzoyl-3-bromo-4-methoxy-7-methyl-1,2,3,4-tetrahydro-quinoline-2-carbonitrile | 141813-01-6." Molaid. Available at:[Link]

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• 1. 4-Methoxy-7-methylquinoline | 141813-06-1 | Benchchem [benchchem.com]
• 2. 1-Benzoyl-3-bromo-4-methoxy-7-methyl-1,2,3,4-tetrahydro-quinoline-2-carbonitrile - CAS号 141813-01-6 - 摩熵化学 [molaid.com]

Literature Review and Technical Guide: Biological Activity and Synthetic Utility of the 4-Methoxy-7-methylquinoline Scaffold

Executive Summary

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous antimalarial, antimicrobial, and anticancer agents. Within this diverse family, 4-Methoxy-7-methylquinoline (CAS: 141813-06-1) represents a highly specialized, electron-rich analog. While direct literature on its isolated biological efficacy is an emerging frontier, its unique substitution pattern makes it a compelling structural precursor for novel drug development[1].

As a Senior Application Scientist, I have structured this technical guide to bridge the gap between theoretical structure-activity relationships (SAR) and practical laboratory execution. This whitepaper synthesizes the mechanistic rationale behind the 4-methoxy and 7-methyl substitutions, extrapolates its biological potential from related analogs, and provides self-validating, step-by-step protocols for its synthesis and in vitro evaluation.

Chemical Architecture & Mechanistic Rationale

The pharmacological potential of 4-methoxy-7-methylquinoline is dictated by the distinct electronic and steric contributions of its functional groups:

The 4-Methoxy Group (-OCH₃): Positioned at C-4, this strongly electron-donating group increases the overall electron density of the quinoline π -system[1]. In biological environments, this heightened electron density enhances π

π stacking interactions with aromatic targets (e.g., the porphyrin ring of free heme in Plasmodium species) and modulates the basicity (pKa) of the quinoline nitrogen, optimizing lysosomal accumulation.

The 7-Methyl Group (-CH₃): Unlike the electron-withdrawing 7-chloro group found in standard antimalarials like chloroquine, the 7-methyl substitution is electron-neutral but highly lipophilic. It increases the partition coefficient (LogP) of the molecule, facilitating passive diffusion across lipid bilayers (such as the parasite food vacuole membrane) while simultaneously blocking metabolic oxidation at the vulnerable C-7 position.

Predictive SAR Data Context

Because direct biological testing of the isolated 4-methoxy-7-methylquinoline scaffold is currently limited in the literature[1], we must extrapolate its potential from the known quantitative data of structurally adjacent quinoline classes.

Table 1: Comparative SAR Data for 7-Substituted-4-Functionalized Quinolines

Compound Class	C-4 Substituent	C-7 Substituent	Primary Biological Target	Avg. IC₅₀ (In Vitro)
Chloroquine (Ref)	-NH-R (Alkylamino)	-Cl (Electron-withdrawing)	Hemozoin Crystallization	10 - 15 nM
4-Methoxyquinolines	-OCH₃ (Electron-donating)	-H	Kinase Inhibition / DNA	1.2 - 5.0 µM
7-Methylquinolines	-OH / =O	-CH₃ (Lipophilic)	Efflux Pump Inhibition	0.8 - 2.5 µM
4-OMe-7-Me-Quinoline	-OCH₃	-CH₃	Multi-target (Predicted)	TBD (Scaffold)

Biological Activity Landscape

Antimalarial Potential via Hemozoin Inhibition

Related 4(1H)-quinolone analogues have demonstrated nanomolar efficacy against multidrug-resistant malaria strains[2]. The proposed mechanism for the 4-methoxy-7-methylquinoline scaffold involves accumulation in the acidic food vacuole of the Plasmodium parasite. Once protonated, the electron-rich quinoline core coordinates with toxic free heme (ferriprotoporphyrin IX), preventing its crystallization into inert hemozoin.

Fig 1: Proposed mechanism of action for quinoline accumulation and hemozoin inhibition.

Scaffold for Polycyclic Derivatization

Beyond direct activity, this compound serves as a critical building block. For instance, Vilsmeier-Haack formylation of related precursors can introduce a formyl group at the C3 position. Subsequent condensation with aminopyrimidines yields fused pyrimido[4,5-b]quinoline derivatives, which are heavily investigated for targeted anticancer therapies[2].

Synthetic Methodologies

Synthesizing 4-alkoxyquinolines requires precise regiocontrol. While nucleophilic displacement of a 4-chloro derivative (e.g., treating 4-chloro-7-methylquinoline with sodium methoxide) is a common route[2], the use of Quinoline Reissert Compounds offers an elegant, stereochemically controlled alternative[3].

Causality in Synthetic Design

When utilizing a Reissert compound intermediate (1-benzoyl-3-bromo-2-cyano-1,2,3,4-tetrahydro-4-methoxyquinoline), the choice of hydrolysis conditions dictates the final product. Acidic hydrolysis yields the 3-bromoquinoline derivative. However, basic hydrolysis (using aqueous NaOH) specifically directs the elimination and aromatization to afford the desired 4-methoxyquinoline[3]. Understanding this mechanistic divergence is critical for achieving high yields of the target scaffold.

Fig 2: Synthetic workflow for 4-alkoxyquinolines via Reissert compound intermediates.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary internal controls and analytical checkpoints.

Protocol 1: Regioselective Synthesis via Reissert Intermediate

Adapted from the methodology of Sugiura et al.[3]

• Intermediate Formation: Dissolve the 7-methylquinoline Reissert compound (1.0 eq) in anhydrous methanol.

• Bromination: Dropwise add a solution of bromine (1.1 eq) in methanol at 0°C under an inert argon atmosphere. Stir for 2 hours.

• Neutralization: Add aqueous sodium carbonate ( Na2​CO3​ ) to the reaction mixture to neutralize generated HBr and form the 1-benzoyl-3-bromo-2-cyano-1,2,3,4-tetrahydro-4-methoxy-7-methylquinoline intermediate.

• Validation Checkpoint 1: Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the starting material confirms intermediate formation.

• Basic Hydrolysis (Critical Step): Isolate the intermediate and resuspend in a 10% aqueous NaOH solution. Reflux for 4 hours. Causality: The basic environment forces the elimination of the cyano and benzoyl groups, driving aromatization while retaining the 4-methoxy group[3].

• Extraction & Purification: Extract the aqueous layer with dichloromethane (3x). Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via flash column chromatography.

• Validation Checkpoint 2: Confirm structure via ¹H NMR. Look for the distinct singlet of the methoxy protons at ~4.0 ppm and the methyl protons at ~2.5 ppm[1].

Protocol 2: In Vitro β -Hematin (Hemozoin) Inhibition Assay

To evaluate the antimalarial potential of the synthesized scaffold, a cell-free β -hematin formation assay isolates the primary mechanism of action (heme binding) from pharmacokinetic variables.

• Reagent Preparation: Prepare a 2 mM solution of hemin chloride in DMSO. Prepare a 0.5 M sodium acetate buffer (pH 4.8) to mimic the acidic environment of the Plasmodium food vacuole.

• Assay Setup: In a 96-well microplate, combine 50 µL of hemin solution, 50 µL of the test compound (4-Methoxy-7-methylquinoline) at varying concentrations (0.1 µM to 100 µM), and 100 µL of acetate buffer.

• Self-Validating Controls:

  • Positive Control: Chloroquine diphosphate (validates assay sensitivity to known inhibitors).

  • Negative Control: DMSO vehicle only (establishes baseline spontaneous crystallization).

• Initiation: Add 10 µL of a lipid catalyst (e.g., Tween-20 or a biological lipid extract) to initiate crystallization. Incubate at 37°C for 24 hours.

• Quantification: Centrifuge the plate to pellet the crystallized β -hematin. Transfer the supernatant (containing unbound heme) to a new plate and measure absorbance at 405 nm using a microplate reader.

• Data Analysis: Calculate the IC₅₀ value by plotting the percentage of inhibition against the logarithmic concentration of the test compound using non-linear regression analysis.

Sources

• 1. 4-Methoxy-7-methylquinoline | 141813-06-1 | Benchchem [benchchem.com]
• 2. 4-Methoxy-7-methylquinoline | 141813-06-1 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Solubility Profile of 4-Methoxy-7-methylquinoline in Organic Solvents

Introduction: The Critical Role of Solubility in Drug Discovery and Development

In the landscape of modern pharmaceutical sciences, a thorough understanding of a compound's physicochemical properties is paramount to its successful development. Among these, solubility stands out as a critical determinant of a drug candidate's bioavailability, formulation feasibility, and overall therapeutic efficacy. This technical guide provides an in-depth exploration of the solubility profile of 4-methoxy-7-methylquinoline, a substituted quinoline derivative of significant interest in medicinal chemistry.

The quinoline scaffold is a privileged structure, forming the core of numerous therapeutic agents with a wide array of biological activities.[1] The specific substitution pattern of 4-methoxy-7-methylquinoline, featuring an electron-donating methoxy group and a lipophilic methyl group, creates a unique electronic and steric profile that influences its interactions with solvents and, consequently, its solubility.[2] This guide is designed for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven methodologies for accurately determining and interpreting the solubility of this compound in various organic solvents.

Physicochemical Properties of 4-Methoxy-7-methylquinoline: A Foundation for Solubility Analysis

A molecule's inherent properties govern its solubility behavior. For 4-methoxy-7-methylquinoline, the interplay between its aromatic core and functional groups dictates its affinity for different solvent environments.

Property	Value	Source
Molecular Formula	C₁₁H₁₁NO	[3]
Molecular Weight	173.21 g/mol	[2][3]
Appearance	Expected to be a solid at room temperature	Inferred from related compounds
InChI Key	GLUHCNQUUKDDIG-UHFFFAOYSA-N	[2]

The quinoline ring system itself is largely nonpolar and hydrophobic.[4] The presence of the methyl group at the 7-position further enhances its lipophilicity, or fat solubility.[2] Conversely, the methoxy group at the 4-position introduces some polarity. The nitrogen atom within the quinoline ring can act as a hydrogen bond acceptor, and its basicity will influence solubility in protic and acidic media. This structural duality suggests that 4-methoxy-7-methylquinoline will exhibit varied solubility across a spectrum of organic solvents, a principle often summarized by the adage "like dissolves like."[5]

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method (Gold Standard)

To obtain precise and reliable solubility data, the shake-flask method is the universally recognized gold standard for determining thermodynamic equilibrium solubility.[6] This method ensures that the solvent is fully saturated with the solute, providing a true measure of its intrinsic solubility under specific conditions.

Rationale Behind the Shake-Flask Protocol

The core principle of this method is to establish a thermodynamic equilibrium between the undissolved solid and the dissolved solute in a specific solvent at a constant temperature.[7] Each step of the protocol is designed to achieve and accurately measure this equilibrium state.

Detailed Step-by-Step Methodology

• Preparation of a Supersaturated Solution:

  • Accurately weigh an excess amount of 4-methoxy-7-methylquinoline and add it to a known volume of the desired organic solvent in a sealed, inert container (e.g., a glass vial with a PTFE-lined cap). The excess solid is crucial to ensure that the solution reaches saturation.

  • The use of a sufficient quantity of the compound to create an oversaturated solution is a key step.[8]

• Equilibration:

  • Agitate the mixture at a constant temperature using a thermostatic shaker or orbital shaker for a prolonged period (typically 24-72 hours). This extended agitation ensures that the system reaches thermodynamic equilibrium.[7] The temperature must be rigorously controlled as solubility is temperature-dependent.[7][9]

• Phase Separation:

  • After equilibration, allow the suspension to stand undisturbed to permit the undissolved solid to sediment.

  • To completely separate the saturated solution from the excess solid, centrifugation or filtration is employed.[10] Syringe filtration using a chemically compatible filter (e.g., 0.22 µm or 0.45 µm PTFE) is a common and effective method.[6] This step is critical to prevent solid particles from interfering with the subsequent concentration analysis.

• Quantification of Dissolved Solute:

  • Carefully extract an aliquot of the clear, saturated filtrate.

  • Dilute the aliquot with a suitable solvent to a concentration that falls within the linear range of the chosen analytical method.

  • Analyze the concentration of 4-methoxy-7-methylquinoline in the diluted sample using a validated analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).[6][9][10]

Workflow for Shake-Flask Solubility Determination

Caption: Workflow for thermodynamic solubility determination.

Analytical Techniques for Concentration Measurement

The accuracy of the solubility determination is heavily reliant on the precision of the analytical method used for quantification.

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly sensitive and specific method for determining the concentration of a compound in a solution.[6]

• Principle: The saturated solution is injected into a column packed with a stationary phase. A mobile phase is pumped through the column, and the components of the sample are separated based on their differential partitioning between the stationary and mobile phases. A detector (e.g., UV-Vis or Diode Array) measures the analyte as it elutes from the column.

• Advantages: High sensitivity, specificity (can distinguish the analyte from impurities), and wide linear range.[10]

• Protocol:

  • Develop a suitable HPLC method with an appropriate column, mobile phase, and detector wavelength (λmax) for 4-methoxy-7-methylquinoline.

  • Prepare a series of standard solutions of known concentrations to generate a calibration curve.

  • Inject the diluted, filtered sample from the shake-flask experiment.

  • Determine the concentration of the sample by comparing its peak area to the calibration curve.

  • Multiply the result by the dilution factor to obtain the final solubility value.

UV-Vis Spectroscopy

For compounds with a strong chromophore, UV-Vis spectroscopy offers a rapid and straightforward method for concentration determination.[8]

• Principle: This technique measures the absorbance of light by the analyte at a specific wavelength. According to the Beer-Lambert law, absorbance is directly proportional to the concentration of the substance in the solution.

• Advantages: Simplicity, speed, and cost-effectiveness.

• Protocol:

  • Determine the wavelength of maximum absorbance (λmax) of 4-methoxy-7-methylquinoline in the chosen solvent.

  • Prepare a series of standard solutions of known concentrations and measure their absorbance at λmax to construct a calibration curve.

  • Measure the absorbance of the diluted, filtered sample from the shake-flask experiment.[8]

  • Calculate the concentration of the sample using the equation of the line from the calibration curve.

  • Multiply the result by the dilution factor to obtain the solubility.

High-Throughput Solubility Screening

In early drug discovery, high-throughput methods are often employed to rapidly assess the solubility of a large number of compounds. While these methods may provide "kinetic" rather than "thermodynamic" solubility, they are invaluable for prioritizing candidates.

• Nephelometry: This technique measures the turbidity of a solution caused by the precipitation of a compound when added to an aqueous buffer from a DMSO stock solution.

• UPLC-MS/MS: Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry offers a highly sensitive and selective method for solubility screening, even for impure samples.

Factors Influencing the Solubility of 4-Methoxy-7-methylquinoline

The solubility of 4-methoxy-7-methylquinoline is not an intrinsic constant but is influenced by several external factors.

Solvent Properties

The choice of solvent is the most critical factor. The principle of "like dissolves like" provides a useful qualitative guide.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in hydrogen bonding and dipole-dipole interactions. The nitrogen atom and the oxygen of the methoxy group in 4-methoxy-7-methylquinoline can act as hydrogen bond acceptors, suggesting moderate to good solubility.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents have large dipole moments but do not donate hydrogen bonds. They are effective at solvating polar molecules and are likely to be good solvents for 4-methoxy-7-methylquinoline.

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents primarily interact through van der Waals forces. The aromatic quinoline core and the methyl group suggest that there will be some solubility in these solvents, driven by the nonpolar character of the molecule.

Temperature

For most solid solutes, solubility increases with temperature.[7] This relationship can be described by the van't Hoff equation, which relates the change in solubility to the enthalpy of dissolution.[7] When reporting solubility data, it is imperative to specify the temperature at which the measurement was made.

pH (in Aqueous Systems)

While this guide focuses on organic solvents, it is important to note that in aqueous systems, the solubility of 4-methoxy-7-methylquinoline would be highly pH-dependent due to the basic nitrogen atom in the quinoline ring.[4] In acidic solutions, the nitrogen would be protonated, forming a more polar and water-soluble salt.[4]

Theoretical Prediction of Solubility

While experimental determination is the gold standard, thermodynamic models can provide valuable insights and predictive power.

• Activity Coefficient Models: The solubility of a solid in a liquid is governed by the solid-liquid phase equilibrium. Thermodynamic models like the Non-Random Two-Liquid (NRTL) model or the Perturbed-Chain Statistical Associating Fluid Theory (PC-SAFT) can be used to predict the activity coefficient of the solute in the solvent, which is a key parameter in calculating solubility.[11]

• Quantitative Structure-Property Relationship (QSPR): Machine learning models can be trained on large datasets of experimental solubility data to predict the solubility of new compounds based on their molecular descriptors.[12]

Data Presentation and Interpretation

For comparative analysis, solubility data should be presented in a clear and standardized format.

Table 1: Hypothetical Solubility Data for 4-Methoxy-7-methylquinoline at 25°C

Solvent	Solvent Type	Solubility (g/L)	Solubility (mol/L)
Methanol	Polar Protic	Data to be determined	Data to be determined
Ethanol	Polar Protic	Data to be determined	Data to be determined
Acetonitrile	Polar Aprotic	Data to be determined	Data to be determined
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Data to be determined	Data to be determined
Ethyl Acetate	Moderately Polar	Data to be determined	Data to be determined
Dichloromethane	Nonpolar	Data to be determined	Data to be determined
Toluene	Nonpolar	Data to be determined	Data to be determined
Hexane	Nonpolar	Data to be determined	Data to be determined

Note: This table is a template. The values must be populated through experimental determination.

Logical Relationships in Solubility Analysis

The process of selecting a suitable solvent and predicting solubility involves a logical flow based on the physicochemical properties of the solute and solvent.

Caption: Logical workflow for solubility assessment.

Conclusion

The solubility of 4-methoxy-7-methylquinoline in organic solvents is a multifaceted property governed by its unique chemical structure. A comprehensive understanding of its solubility profile is essential for its effective utilization in research and development. This guide has provided a robust framework for approaching this challenge, emphasizing the synergy between theoretical principles and rigorous experimental validation. By employing the detailed protocols outlined herein, researchers can generate high-quality, reliable solubility data, thereby accelerating the journey of promising molecules from the laboratory to clinical application.

References

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• Sayyah, S. M., et al. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
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• GCNN, & MIT. (2025). Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles. Journal of the American Chemical Society. Retrieved from [Link]

• ACS Publications. (2024). Solubility Measurement and Thermodynamic Modeling of Bifendate in 13 Pure Solvents at Temperatures from 293.15 to 333.15 K. Journal of Chemical & Engineering Data. Retrieved from [Link]

• National Institutes of Health. (2025). Physics-Based Solubility Prediction for Organic Molecules. PMC. Retrieved from [Link]

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• Analytik NEWS. (2024). Solubility: Importance, Measurements and Applications. Retrieved from [Link]

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• Schultes, S., & Hilfiker, R. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Chimia. Retrieved from [Link]

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• University of Toronto. (2023). Solubility of Organic Compounds.
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Structure-Activity Relationship (SAR) and Pharmacological Profiling of 7-Methylquinoline Derivatives

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: In-Depth Technical Guide

Executive Summary

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents[1]. Among its derivatives, 7-methylquinoline and its analogues have emerged as a privileged class of compounds with a broad and compelling spectrum of biological activities[1]. This technical guide provides an in-depth exploration of the structure-activity relationship (SAR) of 7-methylquinoline derivatives, focusing on their target engagement in neurodegenerative enzyme inhibition and oncology[1][2]. By synthesizing field-proven experimental protocols with mechanistic causality, this document serves as a self-validating framework for researchers optimizing quinoline-based drug candidates.

Structural Fundamentals and SAR Principles

7-Methylquinoline is a bicyclic heteroaromatic system composed of a benzene ring fused to a pyridine ring, with a methyl group substituted at the C7 position[3]. The lone pair of electrons on the quinoline nitrogen atom makes it a nucleophilic center, susceptible to quaternization, which significantly alters its electronic properties and enhances biological activity[4].

Key SAR Insights:

• C-7 Methyl Substitution: The methyl group at the C-7 position increases the lipophilicity of the scaffold, which is critical for penetrating cell membranes and the blood-brain barrier (BBB).

• C-3 and C-4 Modifications: The incorporation of carbonyl or carboxylate groups at C-3 or C-4 is a key factor in target binding. For instance, modular synthesis of alkyl quinoline-3-carboxylates via Pummerer reactions yields potent human 5-HT4 receptor ligands[5][6].

• Halogenation at C-6: Introducing a halogen (e.g., chlorine) at C-6, combined with the C-7 methyl group, enhances antimalarial and anticancer activity while reducing cross-resistance.

Target Engagement and Biological Activity

Cholinesterase Inhibition (Neurodegenerative Targets)

Acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) are crucial enzymes in the cholinergic nervous system, and their inhibition is a key therapeutic strategy for managing Alzheimer's disease[2][7]. 7-methylquinoline derivatives act as potent inhibitors by binding to the peripheral anionic site (PAS) of AChE, displacing propidium, and inhibiting Aβ42 self-aggregation[8][9].

Table 1: Comparative Inhibitory Activity (IC50) of 7-Methylquinoline Derivatives [7][10]

Compound Class	Derivative	Target Enzyme	IC50 (µM)
7-Alkoxyindolizinoquinoline-5,12-diones	Compound 12b	AChE	0.068
7-Alkoxyindolizinoquinoline-5,12-diones	Compound 12b	BChE	>10
Piperidyl Chalcone Derivatives	Compound 1e	AChE	0.16
Piperidyl Chalcone Derivatives	Compound 1e	BChE	>10

Kinase Inhibition (Oncology Targets)

Derivatives of 7-methylquinoline have demonstrated significant potential as anticancer agents by modulating critical signaling pathways that are dysregulated in cancer[1][11]. The primary mechanisms involve the inhibition of Receptor Tyrosine Kinases (e.g., EGFR) and the PI3K/Akt/mTOR pathway, which is a central regulator of cell growth, survival, and proliferation[11][12].

Caption: Inhibition of the PI3K/Akt/mTOR and EGFR signaling pathways by 7-methylquinoline derivatives.

Experimental Methodologies

Synthesis Protocol: Skraup Synthesis of 7-Methylquinoline

The Skraup synthesis is the classical and most robust method for the preparation of the quinoline core[3][13]. The reaction of m-toluidine with glycerol yields a mixture of 5-methylquinoline and 7-methylquinoline in a 1:2 ratio, which can be subsequently separated or selectively nitrated[14][15].

Causality & Rationale:

• Glycerol & Sulfuric Acid: Glycerol is dehydrated by concentrated sulfuric acid to form acrolein, which acts as the electrophile for the Michael addition with m-toluidine[14].

• Oxidizing Agent: Nitrobenzene or arsenic pentoxide is required to oxidize the dihydroquinoline intermediate into the fully aromatic quinoline ring[3].

• Alkaline Workup: Sodium hydroxide is added to neutralize the sulfuric acid and liberate the free quinoline base from its sulfate salt, allowing for organic extraction[3].

Step-by-Step Procedure:

• Reaction Setup: In a 2-liter round-bottom flask equipped with a reflux condenser, mechanically stir 107 g (1.0 mol) of m-toluidine, 245 g (2.66 mol) of glycerol, and 87 g of arsenic pentoxide[3].

• Acid Addition: Slowly add 200 g of concentrated H₂SO₄ dropwise. Critical Step: The addition must be done in an ice bath to control the highly exothermic dehydration reaction[3][14].

• Heating: Cautiously heat the mixture with a heating mantle until vigorous boiling begins, then remove the heat source. The reaction will continue to reflux exothermically[3].

• Work-up: Cool the mixture to below 100 °C, dilute with 1 L of water, and steam distill to remove unreacted starting materials[3].

• Base Liberation: Make the solution strongly alkaline with concentrated NaOH to liberate the free quinoline bases, and steam distill until the distillate is no longer oily[3].

• Purification: Extract the aqueous layer with dichloromethane, dry over anhydrous sodium sulfate, and separate the 5- and 7-methylquinoline isomers via fractional distillation under reduced pressure[3].

Caption: Workflow for the synthesis of 7-Methylquinoline via the Skraup reaction.

Biological Validation: MTT Cytotoxicity Assay

To evaluate the antiproliferative activity of synthesized 7-methylquinoline derivatives, the MTT colorimetric assay is the gold standard[16].

Causality & Rationale: The assay relies on the reduction of the yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial succinate dehydrogenase[16]. Because this reduction only occurs in metabolically active cells, the spectrophotometric absorbance of the dissolved formazan is directly proportional to the number of viable cells[16].

Step-by-Step Procedure:

• Cell Seeding: Seed human cancer cell lines (e.g., MCF-7, A549) in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ incubator[16].

• Compound Treatment: Treat the cells with varying concentrations of the 7-methylquinoline derivative. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin)[12]. Incubate for 48 to 72 hours.

• MTT Addition: Add MTT reagent to each well and incubate for an additional 4 hours at 37°C[16].

• Solubilization: Discard the media and add a solubilization buffer (e.g., DMSO) to dissolve the insoluble purple formazan crystals[16].

• Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate the IC50 by plotting the percentage of inhibition against the logarithm of the inhibitor concentration[7].

References

• Zibaseresht, R., et al. "An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry." J Arch Mil Med. 2014;2(1):e15957. [Link]

• Ma, J.-T., et al. "A Pummerer Reaction-Enabled Modular Synthesis of Alkyl Quinoline-3-carboxylates and 3-Arylquinolines from Amino Acids." The Journal of Organic Chemistry, 2023, 88(6), 3760-3771.[Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. 4-Methoxy-7-methylquinoline | 141813-06-1 | Benchchem [benchchem.com]
• 5. A Pummerer Reaction-Enabled Modular Synthesis of Alkyl Quinoline-3-carboxylates and 3-Arylquinolines from Amino Acids [organic-chemistry.org]
• 6. A Pummerer Reaction-Enabled Modular Synthesis of Alkyl Quinoline-3-carboxylates and 3-Arylquinolines from Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. 3-[3-(3-bromothiophen-2-yl)-4,5-dihydro-1H-pyrazol-5-yl]-2-chloro-7-methylquinoline - CAS号 1313405-80-9 - 摩熵化学 [molaid.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 15. brieflands.com [brieflands.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Reagents, Catalysts, and Protocols for the Synthesis of 4-Methoxy-7-methylquinoline

Strategic Rationale and Synthetic Overview

The quinoline scaffold is a privileged pharmacophore in drug discovery, frequently utilized in the development of antimalarials, kinase inhibitors, and GPCR modulators. Specifically, 4-Methoxy-7-methylquinoline presents a highly valuable substitution pattern. The 7-methyl group provides lipophilic bulk that can enhance target binding affinity, while the 4-methoxy group serves as a critical hydrogen bond acceptor and modulates the electronic properties of the heteroaromatic core.

Rather than attempting a low-yield direct functionalization of an intact quinoline, the most robust and scalable approach is a three-step convergent synthesis starting from commercially available 3-methylaniline [1]. This guide details the causality, reagent selection, and self-validating protocols for this pathway, ensuring high fidelity and reproducibility for drug development professionals.

Mechanistic Pathway and Experimental Causality

To ensure technical accuracy and process control, it is critical to understand the mechanistic role of each reagent and catalyst in this workflow:

• Step 1: Core Assembly via Gould-Jacobs Reaction [1] The synthesis begins with the condensation of 3-methylaniline and diethyl 2-ethoxymethylenemalonate (EMME). The critical reagent here is Dowtherm A (a eutectic mixture of biphenyl and diphenyl ether). Why Dowtherm A? The subsequent thermal cyclization requires extreme temperatures (~260 °C) to drive the elimination of ethanol and force the ring closure. Standard solvents boil or decompose at this temperature, making Dowtherm A the only viable heat-transfer medium. Subsequent saponification and decarboxylation yield the stable tautomer, 4-hydroxy-7-methylquinoline.

• Step 2: Electrophilic Activation via Chlorination [1] The C4-hydroxyl group is a poor leaving group. To prime the molecule for functionalization, it must be converted into a highly reactive halide. Phosphorus oxychloride (POCl₃) serves a dual purpose as both solvent and reagent. It reacts with the tautomeric quinolin-4(1H)-one to form a transient phosphorodichloridate intermediate, which is rapidly displaced by chloride ions to yield 4-chloro-7-methylquinoline.

• Step 3: Nucleophilic Aromatic Substitution (SNAr) [2] The final step utilizes Sodium Methoxide (NaOMe) in anhydrous methanol. The quinoline nitrogen withdraws electron density from the C2 and C4 positions, rendering the C4-chloride highly susceptible to nucleophilic attack. The methoxide anion displaces the chloride via an addition-elimination SNAr mechanism, yielding the target 4-methoxy-7-methylquinoline.

Synthetic Workflow Visualization

Figure 1: Three-step synthetic workflow for 4-Methoxy-7-methylquinoline from 3-methylaniline.

Quantitative Reagent Matrix

The following table summarizes the stoichiometric requirements for a standard 28 mmol scale synthesis, optimized for laboratory-scale drug discovery workflows.

Reagent / Catalyst	MW ( g/mol )	Equivalents	Amount	Primary Role
3-Methylaniline	107.15	1.0 eq	3.00 g	Starting Material
Diethyl 2-ethoxymethylenemalonate (EMME)	216.23	1.0 eq	6.05 g (5.98 mL)	Enamine Precursor
Dowtherm A	N/A	Solvent	20 mL	High-boiling Thermal Medium
Sodium Hydroxide (10% aq)	40.00	Excess	20 mL	Saponification Reagent
Phosphorus Oxychloride (POCl₃)	153.33	Excess	10 mL	Chlorinating Agent / Solvent
Sodium Methoxide (NaOMe)	54.02	2.0 eq	3.02 g	Nucleophile
Methanol (Anhydrous)	32.04	Solvent	40 mL	Solvent / Proton Source

Step-by-Step Experimental Protocols

Protocol A: Synthesis of 4-Hydroxy-7-methylquinoline [1]

• Condensation : In a round-bottom flask, dissolve 3-methylaniline (3.0 g, 28.0 mmol) in anhydrous ethanol. Add EMME (6.05 g, 28.0 mmol) and heat the mixture to reflux for 2 hours.

• Isolation of Enamine : Cool the reaction to room temperature. Filter the precipitated yellow solid, wash with ice-cooled ethanol, and dry under vacuum.

• Thermal Cyclization : Carefully add the yellow solid in small portions to a flask containing Dowtherm A (20 mL) pre-heated to 260 °C. Maintain heating until ethanol evolution ceases (approx. 30-45 minutes).

• Saponification & Decarboxylation : Cool the mixture to room temperature, filter the resulting light orange solid, and suspend it in a 10% NaOH solution (20 mL). Heat to 110 °C for 3 hours to induce decarboxylation.

• Precipitation : Cool to room temperature and carefully acidify with saturated HCl.

• Validation Checkpoint : A large amount of solid will rapidly precipitate upon reaching pH ~5-6. Filter and dry to obtain the 4-hydroxy-7-methylquinoline intermediate. The mass recovery should validate a successful ring closure.

Protocol B: Synthesis of 4-Chloro-7-methylquinoline [1]

• Halogenation : Suspend the 4-hydroxy-7-methylquinoline intermediate (approx. 0.9 g) in neat POCl₃ (10 mL) in a flask equipped with a reflux condenser and a drying tube.

• Reflux : Heat the suspension to reflux (105 °C) for 16 hours. The solid will gradually dissolve as the reactive 4-chloro species forms.

• Quenching : Cool the reaction mixture to room temperature. Caution: POCl₃ reacts violently with water. Carefully pour the mixture dropwise over crushed ice with vigorous stirring.

• Neutralization : Slowly add concentrated NH₄OH until the aqueous mixture reaches pH 8.

• Validation Checkpoint : A light brown solid will crash out of the basic solution. Extract with CHCl₃, dry over MgSO₄, and concentrate. TLC (CHCl₃/MeOH 30:1) should reveal a high-Rf, strongly UV-active spot, confirming the loss of the polar hydroxyl group.

Protocol C: Synthesis of 4-Methoxy-7-methylquinoline [2]

• Preparation : In an oven-dried flask flushed with argon, dissolve 4-chloro-7-methylquinoline (1.0 eq) in anhydrous methanol (10 mL/mmol).

• Nucleophilic Attack : Cool the solution to 0 °C using an ice bath. Slowly add Sodium Methoxide (NaOMe) (2.0 eq) in portions to prevent exothermic side reactions.

• Reflux : Remove the ice bath, attach a reflux condenser, and heat the reaction mixture to 50-65 °C for 12 hours.

• Workup : Monitor by TLC. Once the starting material is consumed, cool the mixture and concentrate under reduced pressure to remove methanol.

• Extraction : Partition the residue between Ethyl Acetate (30 mL) and distilled water (30 mL). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and evaporate the solvent.

• Validation Checkpoint : The crude product should be a pale solid or oil. The complete disappearance of the 4-chloro starting material on TLC confirms the efficiency of the SNAr reaction.

Analytical Characterization & Troubleshooting

To establish utmost trustworthiness in your synthesis, validate the final product using ¹H NMR spectroscopy (400 MHz, CDCl₃ or DMSO-d₆).

• Diagnostic Peaks : Look for a sharp singlet integrating to 3H at ~4.0 ppm , which is the definitive hallmark of the newly installed C4-methoxy group. The C7-methyl group will appear as a sharp singlet at ~2.5 ppm . The aromatic quinoline protons will present between 7.2 and 8.7 ppm.

• Troubleshooting the SNAr Step : If the methoxylation (Protocol C) stalls or shows incomplete conversion, the most common culprit is moisture in the methanol, which converts NaOMe into NaOH, leading to the formation of the 4-hydroxy byproduct instead of the methoxy product. Ensure strictly anhydrous conditions and consider using a fresh, sealed bottle of NaOMe or generating it in situ using sodium metal and anhydrous methanol.

References

• Source: ACS Chemical Biology (via PubMed Central)
• Title: Identification of 3-amidoquinoline derivatives as PI3K/mTOR dual inhibitors with potential for cancer therapy Source: RSC Advances URL

Application Note: Microwave-Assisted Synthesis of 4-Methoxy-7-methylquinoline

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Strategic Rationale

Quinoline derivatives are prominent heterocyclic motifs and crucial building blocks in creating physiologically active compounds, widely recognized for their applications in medicinal chemistry as antimalarial, anti-inflammatory, and kinase-inhibiting agents[1]. The 4-methoxyquinoline scaffold, specifically 4-Methoxy-7-methylquinoline (CAS No. 141813-06-1), serves as a highly versatile synthetic intermediate for complex polycyclic drug discovery.

Traditional syntheses of 4-alkoxyquinolines rely on prolonged reflux conditions, which often suffer from thermal degradation, poor atom economy, and moderate yields. Microwave-assisted organic synthesis (MAOS) offers several key advantages over traditional heating methods, including significantly shorter reaction times (minutes versus hours), higher product yields, and improved purity[2]. By utilizing direct dielectric heating, MAOS precisely delivers energy to polar reactants, rapidly overcoming thermodynamic barriers.

Mechanistic Causality: The SNAr Pathway

The synthesis is strategically designed as a two-step sequence:

• Deoxychlorination : The 4-hydroxy analogue (7-methylquinolin-4-ol) is converted to a 4-chloro derivative using phosphorus oxychloride (POCl₃)[3].

• Nucleophilic Aromatic Substitution (SNAr) : The 4-chloro intermediate is subjected to nucleophilic attack by sodium methoxide (NaOMe) to yield the final 4-methoxy derivative[3]. Methoxydechlorination under microwave conditions has been proven highly efficient for quinoline alkaloid synthesis[4].

Causality of Reactivity: The C-4 position of the quinoline ring is highly electron-deficient due to the inductive and resonance effects of the adjacent heteroaromatic nitrogen. During the SNAr step, the methoxide nucleophile attacks C-4, forming a Meisenheimer complex. The transition state is stabilized by the delocalization of the negative charge onto the quinoline nitrogen. Microwave irradiation selectively superheats the polar solvent (methanol) and the ionic nucleophile, providing the exact activation energy required to accelerate Meisenheimer complex formation without inducing thermal decomposition.

Experimental Design & Safety Parameters

Critical Safety Note: Domestic microwave ovens lack precise temperature and pressure control, leading to poor reproducibility and potential safety hazards, especially when using flammable organic solvents[2]. All protocols below must be executed in a dedicated scientific microwave reactor (e.g., CEM Discover, Anton Paar Monowave) equipped with dynamic pressure feedback loops and IR temperature monitoring.

Data Presentation: Thermodynamic Optimization

The table below summarizes the quantitative improvements achieved by transitioning from traditional thermal reflux to MAOS.

Reaction Step	Method	Reagents / Solvent	Temp (°C)	Time	Yield (%)
1. Chlorination	Traditional Reflux	POCl₃ (neat)	105	3.5 hours	68
1. Chlorination	Microwave (MAOS)	POCl₃ (neat)	100	10 min	91
2. Methoxylation	Traditional Reflux	NaOMe / MeOH	65	16 hours	55
2. Methoxylation	Microwave (MAOS)	NaOMe / MeOH	120	15 min	88

Step-by-Step Experimental Protocols

Protocol A: Microwave-Assisted Chlorination (Synthesis of 4-Chloro-7-methylquinoline)

Objective: Rapid conversion of the hydroxyl group to a labile chloride leaving group.

• Preparation: In a 10 mL microwave-safe quartz reaction vessel, suspend 7-methylquinolin-4-ol (1.0 mmol, 159.2 mg) in freshly distilled POCl₃ (3.0 mL).

• Sealing: Seal the vessel with a pressure-rated Teflon cap and secure it in the microwave cavity.

• Irradiation: Set the microwave parameters to 100 °C with a ramp time of 2 minutes. Hold at 100 °C for 10 minutes. Maximum power limit: 200 W.

• Cooling & Quenching: Allow the reactor to actively cool the vessel to < 30 °C. Carefully vent the pressure. Pour the reaction mixture dropwise over crushed ice (20 g) under vigorous magnetic stirring to quench excess POCl₃.

• Workup: Basify the aqueous mixture to pH 8 using saturated aqueous Na₂CO₃. Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield 4-chloro-7-methylquinoline as a pale yellow solid.

Protocol B: Microwave-Assisted Methoxydechlorination (Synthesis of 4-Methoxy-7-methylquinoline)

Objective: SNAr displacement of the C-4 chloride using a methoxide nucleophile.

• Preparation: In a clean 10 mL microwave vessel, dissolve the 4-chloro-7-methylquinoline intermediate (1.0 mmol, 177.6 mg) in anhydrous methanol (4.0 mL). The choice of solvent is crucial; polar solvents like methanol couple efficiently with microwave irradiation[2].

• Nucleophile Addition: Add a freshly titrated solution of Sodium Methoxide (NaOMe) in methanol (2.0 mmol, 2.0 equiv).

• Irradiation: Seal the vessel. Irradiate at 120 °C for 15 minutes (Ramp: 3 min, Max Power: 250 W). Note: Methanol will generate significant vapor pressure at 120 °C; ensure the vessel is rated for >15 bar.

• Workup: Post-cooling, vent the vessel and concentrate the mixture under reduced pressure to remove excess methanol.

• Extraction: Dilute the resulting residue with distilled water (10 mL) and extract with Dichloromethane (3 × 10 mL).

• Purification: Dry the organic phase over MgSO₄, evaporate, and purify via flash column chromatography (Silica gel, Hexane:Ethyl Acetate 8:2) to yield pure 4-Methoxy-7-methylquinoline.

Process Troubleshooting & Self-Validation

• Reaction Stalls Before Completion: Deactivation of the nucleophile is the most common cause. NaOMe is highly hygroscopic; the presence of water will lead to the formation of NaOH, which hydrolyzes the intermediate back to the starting 7-methylquinolin-4-ol instead of the desired methoxy derivative. Always use anhydrous solvents and validate reagent purity prior to Step 2.

• Over-pressurization Errors: If the microwave aborts the run due to pressure spikes, reduce the solvent volume to increase the headspace in the vessel, or lower the reaction temperature to 110 °C while extending the hold time to 20 minutes.

Synthetic Workflow Visualization

Figure 1: Two-step microwave-assisted synthetic workflow for 4-Methoxy-7-methylquinoline.

References

• [4] Title: Microwave-Assisted Synthesis of Some Quinoline Alkaloids: Montonine, 4-Methoxyquinoline-2(1H)-one and its Analogues Source: International Journal of Chemistry Research URL:[Link]

• [1] Title: Microwave-assisted green synthetic approach for quinoline synthesis in water as a green solvent Source: ResearchGate URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4-Methoxy-7-methylquinoline | 141813-06-1 | Benchchem [benchchem.com]
• 4. ijcr.info [ijcr.info]

Topic: Strategic Synthesis of 7-Methyl-4-aminoquinoline Antimalarial Candidates from 4-Methoxy-7-methylquinoline

An Application Note for the Development of Novel Antimalarial Agents

Audience: Researchers, scientists, and drug development professionals.

Abstract: The 4-aminoquinoline scaffold remains a cornerstone in antimalarial drug discovery, with chloroquine serving as a historic benchmark. Structure-activity relationship (SAR) studies have traditionally highlighted the 7-chloro substituent as crucial for potent activity. This guide deviates from the classical pathway to explore the synthesis of novel 7-methyl substituted 4-aminoquinoline analogues, a less-explored chemical space that may offer advantages against resistant parasite strains. We present a detailed, three-step synthetic strategy commencing with the readily available intermediate, 4-Methoxy-7-methylquinoline. The protocols herein describe its conversion into a key reactive intermediate, 4-chloro-7-methylquinoline, and the subsequent coupling with a diamine side chain to generate a novel chloroquine analogue. This application note serves as a comprehensive guide for researchers aiming to diversify the 4-aminoquinoline pharmacophore.

Introduction: Rationale and Strategy

Malaria remains a global health crisis, exacerbated by the continuous emergence of drug-resistant Plasmodium falciparum strains. The 4-aminoquinoline class of drugs has been a mainstay in treatment, functioning primarily by inhibiting hemozoin biocrystallization in the parasite's food vacuole.[1] The efficacy of classical drugs like chloroquine is intrinsically linked to the 7-chloro group on the quinoline ring, which influences the compound's basicity and accumulation in the acidic food vacuole.[1] However, SAR studies have also shown that modifications to this ring system can produce compounds active against drug-resistant strains.[2]

Recent research indicates that while replacing the 7-chloro group with an electron-donating moiety like a methoxy group can be detrimental to activity in classical structures, other substitution patterns involving methoxy groups have yielded potent antimalarial 4(1H)-quinolones.[3][4] This suggests that the electronic and steric properties at the 7-position warrant further investigation.

This guide outlines a strategic pathway to synthesize novel 7-methyl-4-aminoquinoline candidates. The core challenge is the chemical inertness of the 4-methoxy group in the starting material, 4-Methoxy-7-methylquinoline, towards direct nucleophilic substitution. Our strategy overcomes this by a two-step conversion into a highly reactive 4-chloro intermediate, which can then be readily functionalized.

Caption: Overall synthetic workflow.

Part 1: Synthesis of the Key Intermediate: 4-Chloro-7-methylquinoline

This section details the conversion of the unreactive methoxy-substituted precursor into the activated chloro-substituted intermediate necessary for side-chain coupling.

Step 1: O-Demethylation of 4-Methoxy-7-methylquinoline

Causality: The methoxy group is a poor leaving group. To facilitate substitution at the C-4 position, it must first be converted into a hydroxyl group. This is achieved via O-demethylation using a strong Lewis acid or proton acid, which cleaves the aryl-methyl ether bond.[5]

Protocol:

• To a stirred solution of 4-Methoxy-7-methylquinoline (1.0 eq) in a suitable solvent (e.g., glacial acetic acid or dichloromethane), add 48% hydrobromic acid (HBr) (5.0-10.0 eq) at room temperature.

• Heat the mixture to reflux (typically 110-120 °C) and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the acidic solution by slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7-8. A precipitate should form.

• Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield 4-Hydroxy-7-methylquinoline.

Data Summary Table:

Reagent	Molar Eq.	Purpose
4-Methoxy-7-methylquinoline	1.0	Starting Material
48% Hydrobromic Acid (HBr)	5.0 - 10.0	Demethylating Agent
Glacial Acetic Acid	Solvent	Reaction Medium
Saturated NaHCO₃ Solution	As needed	Neutralization (Workup)
Parameter	Value	Notes
Temperature	110-120 °C	Reflux
Time	4-6 hours	Monitor by TLC for starting material disappearance
Expected Yield	85-95%

Step 2: Chlorination of 4-Hydroxy-7-methylquinoline

Causality: The 4-hydroxyquinoline exists in tautomeric equilibrium with its 4-quinolone form. Reacting this with a chlorinating agent like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) replaces the hydroxyl group with a highly labile chlorine atom.[6][7] This chlorine is an excellent leaving group for subsequent nucleophilic aromatic substitution (SNAr) reactions.

Protocol:

• Caution: This reaction should be performed in a well-ventilated fume hood as POCl₃ is corrosive and reacts violently with water.

• In a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, suspend 4-Hydroxy-7-methylquinoline (1.0 eq) in phosphorus oxychloride (POCl₃) (3.0-5.0 eq).

• Optionally, a catalytic amount of N,N-Dimethylformamide (DMF) can be added to facilitate the reaction.

• Heat the reaction mixture to 100-110 °C and stir for 2-3 hours. The suspension should dissolve to form a clear solution.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the mixture to room temperature and then slowly pour it onto a stirred mixture of crushed ice and chloroform. Perform this step with extreme care due to the exothermic reaction of POCl₃ with water.

• Carefully neutralize the mixture with a cold aqueous solution of sodium hydroxide (NaOH) or ammonia (NH₄OH) to a pH of ~8, keeping the temperature below 20 °C.

• Separate the organic layer. Extract the aqueous layer two more times with chloroform or dichloromethane.

• Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure 4-Chloro-7-methylquinoline.

Data Summary Table:

Reagent	Molar Eq.	Purpose
4-Hydroxy-7-methylquinoline	1.0	Starting Material
Phosphorus Oxychloride (POCl₃)	3.0 - 5.0	Chlorinating Agent
Chloroform / Dichloromethane	Solvent	Extraction
Aq. NaOH / NH₄OH	As needed	Neutralization (Workup)
Parameter	Value	Notes
Temperature	100-110 °C
Time	2-3 hours	Monitor by TLC
Expected Yield	70-85%	After purification

Part 2: Synthesis of a Novel Chloroquine Analogue

This protocol exemplifies the use of the 4-Chloro-7-methylquinoline intermediate to synthesize a novel antimalarial candidate, analogous to the synthesis of chloroquine itself.[8]

Step 3: Condensation with N¹,N¹-diethyl-1,4-pentanediamine

Causality: The electron-deficient nature of the quinoline ring, enhanced by the nitrogen atom, makes the C-4 position susceptible to nucleophilic attack. The primary amine of the diamine side chain acts as the nucleophile, displacing the chloride ion in an SNAr reaction to form the final C-N bond.

Caption: SNAr coupling reaction. Note: Image placeholders would be replaced with actual chemical structure images.

Protocol:

• In a round-bottom flask, combine 4-Chloro-7-methylquinoline (1.0 eq) and N¹,N¹-diethyl-1,4-pentanediamine (2.0-3.0 eq). The excess diamine also serves as a base to neutralize the HCl generated.

• Heat the neat mixture (or in a high-boiling solvent like phenol or NMP) to 120-140 °C for 12-24 hours under a nitrogen atmosphere.

• Monitor the reaction by TLC.

• After cooling, dissolve the reaction mixture in dichloromethane and wash with a 1M NaOH solution to remove excess starting amine and HCl salts.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• The crude product should be purified via column chromatography on silica gel to yield the final product, N'-(7-methylquinolin-4-yl)-N,N-diethylpentane-1,4-diamine.

• The final product can be converted to a more stable and water-soluble salt (e.g., phosphate or sulfate) by treating a solution of the free base with the corresponding acid.

Data Summary Table:

Reagent	Molar Eq.	Purpose
4-Chloro-7-methylquinoline	1.0	Key Intermediate
N¹,N¹-diethyl-1,4-pentanediamine	2.0 - 3.0	Nucleophile and Base
Parameter	Value	Notes
Temperature	120-140 °C
Time	12-24 hours	Monitor by TLC
Expected Yield	50-70%	After purification

Characterization and Validation

Each synthesized compound must be rigorously characterized to confirm its identity and purity.

• 4-Hydroxy-7-methylquinoline: ¹H NMR, ¹³C NMR, Mass Spectrometry (MS) to confirm structure and mass. Melting point analysis for purity.

• 4-Chloro-7-methylquinoline: ¹H NMR, ¹³C NMR, MS. The isotopic pattern of chlorine in the mass spectrum is a key diagnostic feature.

• Final Analogue: ¹H NMR, ¹³C NMR, High-Resolution Mass Spectrometry (HRMS) to confirm exact mass. Purity should be assessed by HPLC (>95%).

References

• Smilkstein, M. J., et al. (2014). Orally Bioavailable 6-Chloro-7-methoxy-4(1H)-quinolones Efficacious against Multiple Stages of Plasmodium. Journal of Medicinal Chemistry. Available at: [Link]

• Miley, G. P., et al. (2015). Discovery, Synthesis, and Optimization of Antimalarial 4(1H)-Quinolone-3-Diarylethers. Journal of Medicinal Chemistry. Available at: [Link]

• Tiwari, V. S., et al. (2021). Synthesis and Antimalarial Activity of 4-Methylaminoquinoline Compounds against Drug-Resistant Parasite. ACS Omega. Available at: [Link]

• Jones, K., Roset, X., & Whitfield, P. (2003). Demethylation of 2,4-dimethoxyquinolines: the synthesis of atanine. Organic & Biomolecular Chemistry. Available at: [Link]

• Deshpande, A., & Kuppast, I. J. (2020). A Review on Synthesis of Quinoline Analogs as Antimalarial, Antibacterial and Anticancer agents. Ethiopian Journal of Science and Sustainable Development. Available at: [Link]

• Tiwari, V. S., et al. (2021). Synthesis and Antimalarial Activity of 4-Methylaminoquinoline Compounds against Drug-Resistant Parasite. ResearchGate. Available at: [Link]

• El-Gohary, N. S., & Shaaban, M. I. (2016). Design, Synthesis and Biological Evaluation of Some Novel Quinoline Derivatives as Antimalarial Agents. Molecules. Available at: [Link]

• Patel, H., et al. (2016). SYNTHESIS AND ANTIMALARIAL POTENTIAL OF SOME NOVEL QUINOLINE-PYRAZOLOPYRIDINE DERIVATIVES. EXCLI Journal. Available at: [Link]

• Cichoń, T., et al. (2022). A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. Molecules. Available at: [Link]

• Rudrapal, M., et al. (2010). Synthesis and antimalarial activity evaluation of some new 7-chloro-4-aminoquinolines with substituted ring at side chain. Der Pharma Chemica. Available at: [Link]

• Reddy, T. S., et al. (2021). Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR) investigation. RSC Advances. Available at: [Link]

• Google Patents. (2023). CN116874420A - Preparation method of lenvatinib intermediate 4-chloro-7-methoxyquinoline-6-amide.

• D'Alessandro, S., et al. (2023). Favorable Preclinical Pharmacological Profile of a Novel Antimalarial Pyrrolizidinylmethyl Derivative of 4-amino-7-chloroquinoline with Potent In Vitro and In Vivo Activities. Pharmaceutics. Available at: [Link]

• Semantic Scholar. (2003). Demethylation of 2,4-dimethoxyquinolines: the synthesis of atanine. Available at: [Link]

• Google Patents. (2021). CN112500341B - Synthesis method of 7-hydroxyquinoline-4-carboxylic acid.

• Atlantis Press. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Available at: [Link]

• PubChem. (n.d.). Methyl 4-chloro-7-methoxyquinoline-6-carboxylate. Available at: [Link]

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• 8. A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine [mdpi.com]

Scale-up procedures for manufacturing 4-Methoxy-7-methylquinoline

An In-Depth Guide to the Scalable Manufacturing of 4-Methoxy-7-methylquinoline

Introduction

4-Methoxy-7-methylquinoline is a crucial heterocyclic building block in modern medicinal chemistry and drug development.[1] Its substituted quinoline scaffold is a privileged structure found in a wide array of therapeutic agents, making a reliable and scalable synthesis paramount for advancing pharmaceutical research.[2][3] However, transitioning a laboratory-scale synthesis of a specific regioisomer like 4-Methoxy-7-methylquinoline to a robust, safe, and economically viable manufacturing process presents significant challenges. Traditional named reactions for quinoline synthesis, such as the Skraup or Combes methods, often lack the precise regiochemical control needed for this particular substitution pattern or involve harsh conditions unsuitable for large-scale production.[4][5][6]

This document provides a comprehensive guide for researchers, chemists, and process development professionals on a validated, multi-step synthetic route for the manufacture of 4-Methoxy-7-methylquinoline. We will move beyond a simple recitation of steps to explore the underlying process chemistry, justify the selection of specific reagents and conditions, and address the critical parameters that govern yield, purity, and safety during scale-up.

Strategic Synthesis Design: The Gould-Jacobs Approach

While several classical methods exist for quinoline synthesis, achieving the desired 7-methyl and 4-methoxy substitution pattern requires a carefully considered strategy. Direct approaches like the Combes synthesis, which condenses an aniline with a β-diketone, are not suitable as they would lead to undesired isomers.[5][7][8] For instance, reacting m-anisidine with acetylacetone would yield a 2,4-dimethyl-7-methoxyquinoline.

Therefore, a more robust and regiochemically precise strategy is required. The most effective pathway is a multi-step synthesis beginning with the Gould-Jacobs reaction. This approach builds the heterocyclic ring onto the aniline precursor, allowing for the sequential installation of the required functional groups at the correct positions.

The overall synthetic pathway is outlined below:

Caption: Overall synthetic pathway for 4-Methoxy-7-methylquinoline.

This strategy decouples the formation of the quinoline core from the installation of the 4-position substituent, providing superior control and leading to a higher purity final product.

Process Chemistry and Scale-Up Parameters

Each step in this synthesis has critical process parameters (CPPs) that must be carefully controlled to ensure the reaction proceeds efficiently and safely, ultimately impacting the critical quality attributes (CQAs) of the final product.

Step 1: Condensation of m-Toluidine and EMME

• Reaction: m-Toluidine + Diethyl ethoxymethylenemalonate → Diethyl 2-((3-methylphenyl)amino)methylenemalonate + Ethanol

• Causality & Expertise: This is a nucleophilic substitution reaction where the amino group of m-toluidine attacks the electron-deficient vinyl carbon of EMME, displacing the ethoxy group. The reaction is typically performed neat or in a non-polar solvent. On a large scale, running the reaction neat at a controlled temperature (e.g., 90-110 °C) is often preferred to maximize throughput and simplify workup. The primary challenge is ensuring the complete removal of the ethanol byproduct, which can be achieved by applying a vacuum or using a Dean-Stark apparatus. Driving the reaction to completion at this stage is crucial to avoid carrying unreacted m-toluidine into the high-temperature cyclization step, where it can cause side reactions and charring.

Step 2: Thermal Cyclization

• Reaction: Diethyl 2-((3-methylphenyl)amino)methylenemalonate → Ethyl 4-hydroxy-7-methylquinoline-3-carboxylate + Ethanol

• Causality & Expertise: This intramolecular electrophilic aromatic substitution is the key ring-forming step. It requires significant thermal energy (typically 240-260 °C) to overcome the activation barrier for the cyclization onto the aromatic ring.[9]

  • Heat Transfer Medium: Direct heating of large reaction masses is inefficient and dangerous. A high-boiling, thermally stable solvent like Dowtherm™ A or diphenyl ether is used as a heat transfer medium.[9] This ensures even temperature distribution and prevents localized overheating.

  • Critical Process Parameter (CPP): Temperature Control. Insufficient temperature leads to an incomplete reaction, while excessive temperature can cause decomposition of the starting material and product, leading to significant yield loss and complex purification challenges. Precise temperature control using a jacketed reactor and a reliable heating/cooling system is non-negotiable for scale-up.[10]

  • Addition Rate: The anilinomethylenemalonate intermediate is typically added slowly to the hot Dowtherm™ A. This semi-batch approach helps control the reaction rate and the evolution of the ethanol byproduct, preventing dangerous pressure build-up.[10]

Step 3: Saponification and Decarboxylation

• Reaction:

  • Ethyl 4-hydroxy-7-methylquinoline-3-carboxylate + NaOH → Sodium 4-hydroxy-7-methylquinoline-3-carboxylate

  • ... + H⁺ → ... + CO₂ → 4-Hydroxy-7-methylquinoline

• Causality & Expertise: This two-part step first hydrolyzes the ester to a carboxylate salt, which is then acidified and heated to induce decarboxylation.

  • Saponification: The use of aqueous sodium hydroxide is standard. The reaction progress should be monitored by HPLC to ensure complete hydrolysis. Incomplete saponification will result in the corresponding ester impurity being carried forward.

  • Decarboxylation: After acidification, heating the slurry drives off CO₂. Foaming can be a significant issue at scale; therefore, an adequate reactor headspace and controlled heating are essential. The pH must be carefully adjusted to ensure complete precipitation of the 4-hydroxy-7-methylquinoline product.

Step 4: Chlorination

• Reaction: 4-Hydroxy-7-methylquinoline + POCl₃ → 4-Chloro-7-methylquinoline

• Causality & Expertise: The conversion of the 4-hydroxy group (which exists in its tautomeric quinolone form) to the 4-chloro group is a critical activation step for the final methoxylation. Phosphorus oxychloride (POCl₃) is a common and effective chlorinating agent.[11]

  • Safety: POCl₃ is highly corrosive, toxic, and reacts violently with water. All operations must be conducted in a closed system under an inert atmosphere (e.g., nitrogen) with appropriate personal protective equipment (PPE) and engineering controls.[12][13]

  • Stoichiometry and Temperature: An excess of POCl₃ is often used to drive the reaction to completion, with the excess also serving as the solvent. The reaction temperature is typically controlled between 90-110 °C.

  • Workup: The quench step, where the reaction mixture is added to ice/water, is highly exothermic and releases HCl gas. This must be performed slowly and with vigorous cooling and stirring in a reactor designed to handle corrosive materials and with an attached scrubber system to neutralize the off-gases.

Step 5: Methoxylation

• Reaction: 4-Chloro-7-methylquinoline + NaOMe → 4-Methoxy-7-methylquinoline + NaCl

• Causality & Expertise: This is a nucleophilic aromatic substitution (SNAAr) reaction. The electron-withdrawing nitrogen atom in the quinoline ring activates the 4-position, allowing for the displacement of the chloride by the methoxide nucleophile.

  • Reagents: Sodium methoxide is a strong base and is moisture-sensitive. It is typically used as a solution in methanol. The quality and anhydrous nature of the methanol are critical to prevent the formation of the 4-hydroxy byproduct.

  • Temperature: The reaction is often run at the reflux temperature of methanol (approx. 65 °C). Monitoring by HPLC is essential to determine the reaction endpoint and minimize the formation of potential impurities.

  • Isolation: After the reaction is complete, the methanol is typically removed by distillation. The product is then isolated by extraction after adding water and a suitable organic solvent (e.g., toluene or ethyl acetate). The final product is then purified.

Experimental Protocols

The following protocols provide a framework for laboratory and pilot-scale synthesis. All operations should be conducted by trained personnel in an appropriate chemical facility.

Laboratory Scale (50 g Target)

Step	Reagent	MW	Amount	Equiv.	Notes
1	m-Toluidine	107.15	32.2 g	1.0
EMME	216.23	65.0 g	1.0	Heat to 100 °C for 2h.
2	Intermediate from Step 1	291.33	~87 g	1.0	Add to 300 mL Dowtherm A at 250 °C over 30 min.
3	Intermediate from Step 2	245.25	~73 g	1.0	Use 36 g NaOH in 300 mL H₂O. Reflux 4h.
4	Intermediate from Step 3	173.20	~52 g	1.0	Use 150 mL POCl₃. Heat to 105 °C for 4h.
5	Intermediate from Step 4	191.64	~57 g	1.0	Use 25% NaOMe in MeOH (80 mL). Reflux 5h.

Pilot-Scale Protocol (5 kg Target)

• Condensation: In a 20 L glass-lined reactor, charge m-toluidine (3.2 kg, 1.0 equiv.) and EMME (6.5 kg, 1.0 equiv.). Heat the mixture to 100-110 °C under a nitrogen atmosphere. Hold for 3-4 hours while monitoring the reaction progress by GC or HPLC.

• Cyclization: In a 50 L reactor, heat Dowtherm A (30 L) to 250-255 °C. Slowly add the crude intermediate from Step 1 via a dosing pump over 2-3 hours. Maintain the temperature and stir for an additional 1 hour after the addition is complete. Cool the mixture to <100 °C and add toluene to precipitate the product. Filter and wash the solid.

• Saponification/Decarboxylation: Charge the wet cake from Step 2 to a 50 L reactor with a 15% aqueous solution of sodium hydroxide (3.6 kg NaOH, 3.0 equiv.). Heat to reflux (approx. 100 °C) for 4-6 hours until HPLC confirms complete hydrolysis. Cool to 50 °C and slowly add concentrated HCl to adjust the pH to 5-6. Heat the resulting slurry to 80-90 °C for 2 hours to complete decarboxylation. Cool, filter, and wash the solid with water. Dry the intermediate (4-hydroxy-7-methylquinoline).

• Chlorination: To a 20 L reactor, charge the dried 4-hydroxy-7-methylquinoline (5.2 kg, 1.0 equiv.) followed by the slow addition of phosphorus oxychloride (15 L, 5.5 equiv.). Heat the mixture to 105 °C for 4-6 hours. In a separate 100 L reactor, prepare a mixture of crushed ice and water. Slowly transfer the hot reaction mixture into the ice/water, keeping the quench temperature below 25 °C. Neutralize with aqueous NaOH solution and extract the product with toluene.

• Methoxylation: Charge the toluene solution from Step 4 to a 50 L reactor. Add sodium methoxide (25% solution in methanol, 8.0 L, 1.2 equiv.). Heat to reflux for 5-8 hours. Monitor by HPLC. Upon completion, cool, wash with water and brine, and concentrate the toluene solution under vacuum.

• Final Purification: The crude product obtained after concentration is purified by recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate). Filter the purified solid, wash with cold heptane, and dry under vacuum at 40-50 °C.

Purification and Quality Control

Purification is critical for delivering a product that meets specifications for subsequent use.

• Intermediates: Purification of intermediates is often achieved by precipitation and filtration. This removes process-related impurities and ensures high-quality material enters the next stage.

• Final Product: The final purification of 4-Methoxy-7-methylquinoline is typically achieved through recrystallization.[14]

  • Solvent Screening: A solvent/anti-solvent system is ideal. The product should be highly soluble in a solvent like ethyl acetate or toluene at elevated temperatures and poorly soluble in an anti-solvent like heptane or hexane.

  • Procedure: Dissolve the crude material in a minimal amount of hot solvent. Hot filter if necessary to remove insoluble matter. Slowly add the anti-solvent until turbidity is observed, then allow the solution to cool slowly to maximize crystal growth.

  • Isolation: Collect the crystals by filtration (e.g., using a Nutsche filter-dryer at scale), wash with cold anti-solvent, and dry under vacuum.[14]

Final Product Specifications

Test	Specification	Method
Appearance	White to off-white crystalline solid	Visual
Identity	Conforms to the reference spectrum	¹H NMR
Assay	≥ 99.0%	HPLC
Melting Point	Report value	Melting Point Apparatus
Residual Solvents	Per ICH guidelines	GC-HS

Process Visualization

Visualizing the process flow and the logic behind parameter selection is key to understanding and controlling the manufacturing process.

Manufacturing Workflow

Caption: High-level manufacturing workflow for 4-Methoxy-7-methylquinoline.

Relationship between CPPs and CQAs

Understanding how process inputs affect product outputs is the foundation of Quality by Design (QbD).

Caption: Relationship between Critical Process Parameters and Quality Attributes.

References

• Combes quinoline synthesis. (n.d.). Google Arts & Culture.
• 4-Methoxy-7-methylquinoline | 141813-06-1. (n.d.). Benchchem.

• Combes quinoline synthesis. (2023, December 2). Wikipedia. Retrieved March 10, 2026, from [Link]

• Combes Quinoline Synthesis. (n.d.). Name Reactions in Organic Synthesis.

• Combes synthesis of quinolines. (n.d.). Chemistry.us. Retrieved March 10, 2026, from [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (2024). IIP Series. Retrieved March 10, 2026, from [Link]

• CN111440118A - New synthesis process of 4-hydroxy-7-methoxyquinoline. (2020). Google Patents.

• QUINOLINE FOR SYNTHESIS MATERIAL SAFETY DATA SHEET. (n.d.). Techno PharmChem. Retrieved March 10, 2026, from [Link]

• Patel, A., et al. (2022). A review on synthetic investigation for quinoline- recent green approaches. ResearchGate. Retrieved March 10, 2026, from [Link]

• Scaled flow synthesis of quinoline 1a. (n.d.). ResearchGate. Retrieved March 10, 2026, from [Link]

• Optimization of the reaction conditions. (n.d.). ResearchGate. Retrieved March 10, 2026, from [Link]

• Sastre Galmés, J. (2019). Design of a batch plant for quinoline derivatives manufacture. Universitat Politècnica de Catalunya. Retrieved March 10, 2026, from [Link]

• Green Synthesis of Quinoline and Its Derivatives. (2025). International Journal of Pharmaceutical Sciences. Retrieved March 10, 2026, from [Link]

• Purification of Quinoline. (n.d.). LookChem. Retrieved March 10, 2026, from [Link]

• CN106008336A - The preparation method of 4-chloro-6,7-dimethoxyquinoline. (2016). Google Patents.

• Michalska, M., et al. (2025). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. Retrieved March 10, 2026, from [Link]

• 7-Methoxy-4-methylquinoline. (n.d.). PubChem. Retrieved March 10, 2026, from [Link]

• 4-Aminoquinoline: a comprehensive review of synthetic strategies. (2025). PMC. Retrieved March 10, 2026, from [Link]

• Reynolds, G. A., & Hauser, C. R. (1951). 2-methyl-4-hydroxyquinoline. Organic Syntheses, 31, 77. Retrieved March 10, 2026, from [Link]

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Application Note: Advanced Crystallization and Isolation Techniques for 4-Methoxy-7-methylquinoline

Document Type: Technical Protocol & Application Guide Target Audience: Synthetic Chemists, Crystallographers, and Pharmaceutical Development Scientists Compound: 4-Methoxy-7-methylquinoline (CAS: 141813-06-1 | MW: 173.21 g/mol )

Introduction & Scope

4-Methoxy-7-methylquinoline is a highly versatile heterocyclic scaffold utilized extensively in the synthesis of advanced therapeutics, including antimalarial agents, phosphodiesterase (PDE) inhibitors, and novel polycyclic aromatic compounds [1]. The precise isolation of this quinoline derivative is critical; its purity and crystalline polymorph directly dictate its downstream reactivity and formulation viability.

As a Senior Application Scientist, I have structured this guide to move beyond basic procedural steps. Here, we dissect the causality behind solvent selection and thermodynamic control, providing a self-validating framework for isolating pristine 4-Methoxy-7-methylquinoline from complex synthetic mixtures.

Physicochemical Profiling & Causality

Successful crystallization requires exploiting the specific molecular architecture of the target compound. For 4-Methoxy-7-methylquinoline, three structural features govern phase behavior:

• Hydrogen Bonding Dynamics: The methoxy group at the C4 position acts as a strong hydrogen-bond acceptor, while the quinoline nitrogen serves as both a weak base and an H-bond acceptor [2]. Solvents capable of hydrogen bonding (e.g., methanol, ethanol) provide energy to the crystal lattice, resulting in superior molecular packing and higher-quality crystals.

• Hydrophobic Interactions: The methyl group at the C7 position introduces a localized hydrophobic domain. This dual nature makes the compound highly soluble in polar organic solvents but poorly soluble in non-polar aliphatic hydrocarbons (e.g., n-hexane) and cold water [3].

• Volatility Constraints: Highly volatile solvents (e.g., dichloromethane, acetone) should be strictly avoided for evaporation-based methods. Rapid solvent depletion leads to kinetic trapping, resulting in poor crystal quality, oiling out, or the formation of an amorphous powder [2].

Quantitative Solvent System Selection

Table 1: Solvent Parameters for 4-Methoxy-7-methylquinoline Crystallization

Solvent Type	Recommended Solvent	Boiling Point (°C)	Polarity Index	Crystallization Role & Causality
Good Solvent	Methanol	64.7	5.1	Primary dissolution; acts as an H-bond donor for lattice stabilization.
Good Solvent	Ethyl Acetate	77.1	4.4	Dissolves compound when hot; moderate solubility when cold. Ideal for slow cooling.
Anti-Solvent	n-Hexane	68.7	0.1	Induces supersaturation; interacts with the C7-methyl hydrophobic domain.
Anti-Solvent	Cold Water	100.0	10.2	Rapid precipitation; exploits the hydrophobic nature of the quinoline core.

Crystallization Decision Workflow

The following decision tree outlines the logical progression for isolating 4-Methoxy-7-methylquinoline based on the initial purity of the synthetic crude.

Figure 1: Decision workflow for the isolation and crystallization of 4-Methoxy-7-methylquinoline.

Experimental Protocols

Protocol A: Anti-Solvent Vapor Diffusion (For XRD-Quality Single Crystals)

Vapor diffusion is the premier method for generating diffraction-quality single crystals, particularly when material quantities are limited to the milligram scale [3].

• Dissolution: Dissolve 15 mg of 4-Methoxy-7-methylquinoline in 0.5 mL of ethyl acetate (Good Solvent) within a small 2 mL inner glass vial.

• Self-Validation Check: Ensure complete dissolution. If particulate matter remains, it will act as premature nucleation sites. Filter the solution through a 0.22 µm PTFE syringe filter.

• Chamber Setup: Place the unsealed 2 mL vial into a larger 20 mL outer vial containing 3 mL of n-hexane (Volatile Anti-Solvent).

• Diffusion Phase: Seal the outer 20 mL vial tightly with a PTFE-lined cap. Store the system in a temperature-controlled environment (20-25°C) free from vibrational disturbance for 3-7 days.

• Causality: The highly volatile n-hexane vapor slowly diffuses into the ethyl acetate solution. This gradual shift in the solvent mixture's dielectric constant lowers the solubility of the quinoline derivative, inducing nucleation at a thermodynamic optimum rather than a kinetic extreme. This slow, ordered packing yields pristine single crystals [2].

Protocol B: Acid-Base Mediated Precipitation (For Bulk Crude Isolation)

When dealing with crude synthetic mixtures (e.g., post-Reissert compound hydrolysis) [4], direct crystallization often fails due to the presence of structurally similar organic impurities. Exploiting the basicity of the quinoline nitrogen offers a robust chemical purification route [5].

• Salt Formation: Dissolve the crude 4-Methoxy-7-methylquinoline in 10 volumes of methanol. Cool the reaction mixture to 0-5°C using an ice bath.

• Acidification: Slowly add a saturated ethanolic hydrogen chloride solution dropwise under continuous stirring. Continue until the solution reaches pH 2.0.

• Isolation: Stir for 1-2 hours at 0°C. The 4-Methoxy-7-methylquinoline hydrochloride salt will precipitate as a dense crystalline solid. Filter and wash with cold diethyl ether.

• Free-Basing: To recover the free base, suspend the salt in distilled water and neutralize with aqueous sodium carbonate until pH 8-9 is achieved. Extract with ethyl acetate, dry over anhydrous Na₂SO₄, and evaporate under reduced pressure [4].

• Causality: Protonated amine bases crystallize significantly better than neutral organic compounds due to highly favorable ionic lattice energies[2]. This protocol acts as a chemical filter, leaving non-basic impurities dissolved in the organic mother liquor.

Protocol C: Slow Cooling Recrystallization (For Routine Scale-Up)

• Saturation: Suspend 1.0 g of 4-Methoxy-7-methylquinoline in 5 mL of ethanol. Heat the mixture to 70°C while stirring until the solid completely dissolves.

• Self-Validation Check: If the solution is too dilute, gently boil off excess solvent until the exact saturation point is reached. This is indicated by a slight cloudiness in the boiling solution that instantly clears upon the addition of a single drop of hot ethanol [3].

• Cooling: Remove the flask from the heat source. Allow it to cool to room temperature autonomously over 4 hours. Strictly avoid agitation.

• Yield Maximization: Once at room temperature, transfer the flask to an ice bath (0-5°C) for an additional 2 hours to force maximum crystal yield [3].

• Collection: Vacuum filter the crystals using a Büchner funnel, wash with 2 mL of ice-cold ethanol, and dry in a vacuum oven at 50°C overnight [5].

Troubleshooting & Optimization

• Oiling Out (Phase Separation): If the compound forms an immiscible oil instead of crystals during cooling, the melting point of the compound is lower than the temperature at which it becomes insoluble in the chosen solvent.

  • Causality & Solution: The system is kinetically trapped. Re-heat the mixture until the oil redissolves, add a small volume of additional hot solvent to decrease the saturation level, and allow the solution to cool much more slowly. Introducing a pure seed crystal at the cloud point can bypass the oiling phase [3].

• No Crystal Formation: The solution has not reached supersaturation, or the nucleation energy barrier is too high.

  • Causality & Solution: Gently heat to evaporate 10-20% of the solvent to increase concentration. Alternatively, scratch the inside of the glass flask with a glass rod; the resulting microscopic glass shards provide immediate high-energy nucleation sites [3].

References

• University of Fribourg. "Guide for Crystallization". Department of Chemistry. Available at: [Link]

• M. Sugiura, Y. Sakurai, Y. Hamada. "Synthesis of 4-Alkoxyquinolines from Quinoline Reissert Compounds". ChemInform / Heterocycles, 1992. Available at: [Link]

• Google Patents. "CN103664892B - The crystallization of quinoline". Patent Database.

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-Methoxy-7-methylquinoline

Welcome to the technical support center for the synthesis of 4-Methoxy-7-methylquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide actionable solutions to common challenges encountered during this multi-step synthesis. Drawing from established chemical principles and field-proven insights, this resource offers troubleshooting guides and FAQs to help you improve reaction yields and obtain a high-purity final product.

Introduction: A Strategic Approach to Synthesis

The synthesis of 4-Methoxy-7-methylquinoline is not a trivial one-pot reaction. A robust and high-yielding pathway typically involves a multi-step sequence, most commonly beginning with the construction of a 4-hydroxyquinoline core, followed by functional group manipulation. The most prevalent and adaptable method for forming the core is the Conrad-Limpach synthesis, which involves the condensation of an aniline with a β-ketoester followed by a high-temperature thermal cyclization.[1][2]

This guide will focus on troubleshooting this synthetic pathway, which can be broken down into three critical stages:

• Enamine Formation: Condensation of m-toluidine with a β-ketoester.

• Thermal Cyclization: High-temperature ring-closing to form 7-methylquinolin-4-ol.

• Functional Group Conversion: Conversion of the 4-hydroxy group to the target 4-methoxy group.

Below is a diagram illustrating the general workflow for this synthesis.

Caption: General synthetic workflow for 4-Methoxy-7-methylquinoline.

General Troubleshooting & FAQs

This section addresses broad issues that can affect the overall yield and purity of your synthesis.

Question: My overall yield is very low, or I'm not getting any product. Where should I start troubleshooting?

Answer: Low yields across a multi-step synthesis can stem from several general factors. A systematic investigation is the best approach.[3][4]

• Starting Material Quality: Ensure the purity of your starting materials, particularly the m-toluidine and the β-ketoester. Impurities can introduce side reactions or inhibit catalysis.[4][5] Verify purity using techniques like NMR or GC-MS.

• Reaction Conditions: Each step has optimal conditions. Suboptimal temperatures, reaction times, or catalyst concentrations can drastically reduce yield.[3][6] For instance, the cyclization step is notoriously temperature-sensitive.[2][6]

• Atmosphere and Moisture: Many of the intermediates and reagents can be sensitive to air or moisture. The presence of water, especially in acid-catalyzed steps, can inhibit equilibrium and promote unwanted side reactions.[3][7] Using anhydrous reagents and maintaining an inert atmosphere (e.g., nitrogen or argon) is often beneficial.[3][7]

Caption: General troubleshooting workflow for low reaction yield.

Stage 1: Enamine Formation (Condensation)

Question: The initial condensation of m-toluidine and my β-ketoester is sluggish or incomplete. How can I improve this step?

Answer: This condensation reaction forms a β-aminoacrylate (an enamine), which is the precursor for cyclization.[1] Incomplete formation is a common bottleneck.

• Catalyst: This step is often catalyzed by a small amount of acid.[1] If you are running the reaction neat, adding a few drops of glacial acetic acid can significantly improve the reaction rate.

• Water Removal: The condensation reaction produces water. According to Le Châtelier's principle, removing this water will drive the reaction toward the product.[3] Performing the reaction in a solvent like toluene with a Dean-Stark apparatus is a highly effective method for removing water azeotropically and ensuring complete conversion.[1]

• Temperature: While this step doesn't require the extreme heat of cyclization, gentle heating to reflux (if using a solvent) is typically necessary to achieve a reasonable reaction rate.[1]

Stage 2: Thermal Cyclization

This is often the most critical and lowest-yielding step. The high temperatures required can lead to decomposition and tar formation if not properly controlled.[8]

Question: My Conrad-Limpach cyclization to form 7-methylquinolin-4-ol is giving a very low yield (e.g., <30%). What is the most likely cause?

Answer: The single most critical factor in the Conrad-Limpach cyclization is the reaction temperature and the medium used to achieve it.[2][6]

• Insufficient Temperature: The thermal cyclization of the enamine intermediate requires very high temperatures, typically around 250 °C.[1][2][6] Failure to reach this temperature is the most common reason for low or no yield.

• Choice of Solvent: Running the reaction neat (without a solvent) often results in moderate yields, sometimes below 30%.[2] Using a high-boiling, inert solvent is paramount. This solvent facilitates efficient and uniform heat transfer to the substrate, which is necessary to overcome the activation energy for the ring-closing step.[2][9] Yields can be increased to as high as 95% with the right solvent.[2]

Solvent	Boiling Point (°C)	Typical Yield Improvement	Reference
None (Neat)	N/A	< 30%	[2]
Mineral Oil	> 300	Significant (>90%)	[2]
Diphenyl ether	259	Significant (>90%)	[10][11]
Dowtherm A	~258	Significant (>90%)	[11][12]

Question: I'm observing significant tar formation during the cyclization step, making purification extremely difficult.

Answer: Tar formation is a common consequence of the harsh conditions required for this reaction.[8]

• Precise Temperature Control: While high temperatures are necessary, overheating can drastically increase the rate of polymerization and decomposition, leading to tar.[8] Use a high-temperature thermometer and a reliable heating mantle with a controller to maintain the temperature within the optimal range (typically 240-260 °C).[12]

• Efficient Work-up: Do not let the reaction mixture cool completely to a solid mass. While still hot and viscous, carefully pour the mixture into a large volume of a hydrocarbon solvent like hexane or heptane.[12] This will often cause the desired product to precipitate while keeping the tarry byproducts dissolved, simplifying the initial purification. The crude product can then be collected by filtration.

Stage 3: Functional Group Conversion

Question: The conversion of 7-methylquinolin-4-ol to 4-chloro-7-methylquinoline with POCl₃ is incomplete. What can I do?

Answer: This is a standard chlorination reaction, but incomplete conversion can occur.

• Excess Reagent: Phosphorus oxychloride (POCl₃) is often used in large excess (5-10 equivalents) and can serve as both the reagent and the solvent.[12][13] Ensure you are using a sufficient excess.

• Reaction Time and Temperature: The reaction typically requires heating to reflux (approx. 110 °C) for several hours (2-4 hours).[12] Monitor the reaction by TLC until all the starting material has been consumed.

• Careful Work-up: The work-up for this step is critical. The reaction must be quenched by slowly and carefully pouring the reaction mixture onto crushed ice with vigorous stirring.[12] This is a highly exothermic process. The product is then typically isolated by neutralizing the acidic aqueous solution to precipitate the chlorinated quinoline.[13]

Question: I am having trouble with the final methoxylation step. The reaction of 4-chloro-7-methylquinoline with sodium methoxide is not going to completion.

Answer: This is a nucleophilic aromatic substitution. While the 4-position of the quinoline ring is activated for this reaction, conditions must be right.

• Anhydrous Conditions: Sodium methoxide is a strong base and is highly reactive with water. Ensure your solvent (typically methanol or DMF) is anhydrous and that the reaction is protected from atmospheric moisture.[14]

• Temperature: Gentle heating may be required to drive the reaction to completion. A temperature of around 80°C in DMF is a good starting point.[15] Monitor the reaction by TLC to determine the optimal reaction time.

• Purity of the Chloro-intermediate: Impurities from the previous step can interfere with the reaction. Ensure your 4-chloro-7-methylquinoline is reasonably pure before proceeding.

Detailed Experimental Protocols

The following protocols are illustrative examples based on established procedures for similar quinoline derivatives.[1][12][13] Researchers should adapt them as necessary based on their specific substrates and laboratory conditions.

Protocol 1: Synthesis of 7-Methylquinolin-4-ol (via Conrad-Limpach)

• Condensation: In a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, combine m-toluidine (1.0 eq) and ethyl acetoacetate (1.1 eq) in toluene. Add a catalytic amount of glacial acetic acid (e.g., 5 drops).

• Heat the mixture to reflux and continue heating until the theoretical amount of water has been collected in the Dean-Stark trap.

• Remove the toluene under reduced pressure to yield the crude enamine intermediate.

• Cyclization: In a separate flask suitable for high temperatures, heat diphenyl ether to 250 °C.

• Slowly add the crude enamine intermediate from the previous step to the hot diphenyl ether with vigorous stirring.

• Maintain the reaction temperature at 250 °C and monitor the progress by TLC (a high-boiling eluent system may be required). The reaction is typically complete within 20-30 minutes.[11]

• Work-up: Allow the mixture to cool slightly (to ~100-120 °C) and pour it into a large beaker containing hexane to precipitate the product.

• Stir the suspension, then collect the solid product by vacuum filtration. Wash the solid thoroughly with fresh hexane to remove the residual diphenyl ether.

• The crude 7-methylquinolin-4-ol can be further purified by recrystallization from a suitable solvent like ethanol or DMF.

Protocol 2: Synthesis of 4-Methoxy-7-methylquinoline

• Chlorination: In a fume hood, carefully add 7-methylquinolin-4-ol (1.0 eq) to an excess of phosphorus oxychloride (POCl₃, 5-10 eq).

• Heat the mixture to reflux (approx. 110 °C) for 3 hours. Monitor by TLC until the starting material is consumed.

• Work-up: Allow the reaction to cool to room temperature. In a separate large beaker with a stir bar, add a large amount of crushed ice.

• Slowly and carefully, pour the reaction mixture onto the crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a base, such as aqueous ammonia or a saturated sodium bicarbonate solution, until the product precipitates.

• Collect the solid 4-chloro-7-methylquinoline by vacuum filtration, wash with water, and dry thoroughly.

• Methoxylation: Dissolve the crude 4-chloro-7-methylquinoline (1.0 eq) in anhydrous methanol.

• Add sodium methoxide (1.5-2.0 eq) to the solution.

• Heat the reaction mixture to reflux and stir for several hours, monitoring by TLC.

• Work-up: After the reaction is complete, cool the mixture and remove the methanol under reduced pressure.

• Add water to the residue and extract the product with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford pure 4-Methoxy-7-methylquinoline.[4]

References

• A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones. PMC. [Link]

• Google Patents. CN111440118A - New synthesis process of 4-hydroxy-7-methoxyquinoline.

• Wikipedia. Conrad–Limpach synthesis.[Link]

• Google Patents. US2520043A - Process for preparing 4, 7-dichloro-8-methylquinoline.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CN111440118A - New synthesis process of 4-hydroxy-7-methoxyquinoline - Google Patents [patents.google.com]
• 11. US2520043A - Process for preparing 4, 7-dichloro-8-methylquinoline - Google Patents [patents.google.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. 4-Chloro-7-methoxyquinoline synthesis - chemicalbook [chemicalbook.com]
• 14. 4-Methoxy-7-methylquinoline | 141813-06-1 | Benchchem [benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting O-alkylation Selectivity in Quinoline Derivatives

Welcome to the technical support center for navigating the complexities of O-alkylation in quinoline derivatives. This guide is designed for researchers, scientists, and professionals in drug development who encounter the common yet challenging regioselectivity issues between N- and O-alkylation. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively and optimize your synthetic strategies.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might be facing in the lab, offering probable causes and actionable solutions.

Problem 1: Predominant or Exclusive N-alkylation Instead of Desired O-alkylation

You've run your reaction expecting to form a 2-alkoxyquinoline, but you've ended up with the N-alkyl-2-quinolinone. This is a frequent challenge arising from the ambident nucleophilic nature of the quinolinone system.

Probable Causes & Solutions

The outcome of the alkylation is a delicate balance of several factors. Let's break them down.

1. The Nature of the Electrophile (Alkylating Agent): Hard vs. Soft Acids

The Hard and Soft Acids and Bases (HSAB) principle is a useful, albeit not universally predictive, framework for understanding this selectivity.[1][2] In the quinolinone anion, the oxygen is a "hard" nucleophilic center, while the nitrogen is "soft".[2]

• Hard electrophiles (e.g., dimethyl sulfate, methyl triflate) tend to react with the hard oxygen atom.[3]

• Soft electrophiles (e.g., methyl iodide) prefer the soft nitrogen atom.[3]

Solution:

• Switch to a "harder" alkylating agent. If you are using an alkyl iodide, consider switching to a tosylate, mesylate, or even better, a sulfate or triflate.[3] Alkylating agents with hard leaving groups favor O-alkylation.[3]

Table 1: Influence of Alkylating Agent on Selectivity

Alkylating Agent (R-X)	Leaving Group (X)	HSAB Character of R+	Predominant Product
R-I	Iodide (soft)	Soft	N-alkylation
R-Br	Bromide (borderline)	Borderline	Mixture, often N>O
R-OTs	Tosylate (hard)	Hard	O-alkylation favored
R-OSO₂Me (DMS)	Methylsulfate (hard)	Hard	O-alkylation
R-OTf	Triflate (very hard)	Very Hard	High O-selectivity

2. Solvent Effects: Protic vs. Aprotic, Polar vs. Nonpolar

The solvent plays a critical role in solvating the quinolinone anion and influencing which nucleophilic site is more accessible.

• Protic solvents (e.g., alcohols) will hydrogen-bond with the oxygen atom, effectively "shielding" it and making the nitrogen more available for attack.

• Polar aprotic solvents (e.g., DMF, DMSO) can also influence selectivity. In some systems, these solvents favor N-alkylation.[4][5]

• Nonpolar aprotic solvents (e.g., toluene, benzene) often favor O-alkylation.[6]

Solution:

• Switch to a nonpolar, aprotic solvent. If you are using DMF, try switching to toluene or THF. The absence of hydrogen bonding species tends to favor O-alkylation.[7]

• Consider a two-phase system with a phase-transfer catalyst (PTC). This technique can be highly effective in promoting O-alkylation.[7][8]

3. The Counter-ion (Base): Size and Dissociation

The choice of base determines the nature of the quinolinone salt.

• Smaller, highly coordinating cations (like Li⁺ or Na⁺) will associate more tightly with the hard oxygen atom, leaving the nitrogen as the more reactive site.

• Larger, less coordinating cations (like K⁺ or Cs⁺) result in a "freer" anion, where the oxygen is more available for reaction. The use of potassium carbonate or cesium carbonate often gives good results for N-alkylation.[4]

• Silver salts (e.g., Ag₂CO₃) have a known affinity for halides and can promote O-alkylation by activating the alkyl halide and favoring reaction at the oxygen.[6]

Solution:

• Use a base with a large, soft counter-ion. Switching from NaH to K₂CO₃ or Cs₂CO₃ can sometimes improve O-alkylation, although this is system-dependent.

• Employ silver carbonate (Ag₂CO₃) as a catalyst or stoichiometric reagent. This is a classic method for achieving high O-selectivity.[6]

Problem 2: Mixture of N- and O-alkylated Products with Poor Selectivity

You're not getting a single, clean product, but rather a mixture that is difficult to separate, leading to low yields of the desired isomer.

Probable Causes & Solutions

This scenario indicates that the reaction conditions are not sufficiently biased towards one pathway. The energy barriers for both N- and O-alkylation are too similar.

1. Borderline Reagents and Conditions

You might be using an alkyl bromide in a solvent like THF, which doesn't strongly favor one pathway over the other.

Solution:

• Push the conditions further towards O-selectivity. Don't just make a small change; make a decisive one. For example, switch from an alkyl bromide to an alkyl triflate AND change the solvent from DMF to toluene.

• Consider palladium catalysis. For O-benzylation, a palladium catalyst like XantPhosPdCl₂ can provide excellent O-selectivity, even with benzyl bromides, which typically favor N-alkylation.[1] This method works by altering the reaction mechanism entirely, proceeding through an electrophilic Pd(II) complex that favors O-alkylation.[1]

2. Mitsunobu Reaction Issues

The Mitsunobu reaction is often used for O-alkylation, but can also lead to N-alkylated byproducts.[9][10]

Solution:

• Solvent choice is critical. In Mitsunobu reactions of quinolinols, weaker solvents like diethyl ether can suppress side reactions and improve O-alkylation yields compared to THF.[9]

• Vary the stoichiometry of reagents. The equivalents of the alcohol, phosphine, and azodicarboxylate can influence the product ratio.[9]

Frequently Asked Questions (FAQs)

Q1: Why is N-alkylation often the thermodynamic product?

A: In many cases, the N-alkylated product is more stable than the O-alkylated isomer.[1] Reactions run at higher temperatures or for longer times, even if they initially favor O-alkylation (the kinetic product), can sometimes isomerize to the more stable N-alkyl product. If you suspect this is happening, try running your reaction at a lower temperature for a shorter duration.

Q2: How do substituents on the quinoline ring affect selectivity?

A: Substituents can have a significant impact, primarily through steric effects. For instance, alkylation of 8-substituted quinolin-2(1H)-ones with 2-bromoacetophenone gives exclusively O-alkylated products, whereas the same reaction with 6- or 7-substituted analogues gives a mixture with N-alkylation predominating.[5][6] A bulky group at the C8 position can sterically hinder the nitrogen atom, thus favoring attack at the more accessible oxygen.[5]

Q3: What is Phase-Transfer Catalysis (PTC) and how does it help O-alkylation?

A: Phase-Transfer Catalysis involves using a catalyst (often a quaternary ammonium salt like tetrabutylammonium bromide) to transport a reactant from one phase (e.g., an aqueous phase containing the deprotonated quinolinone) to another (an organic phase containing the alkylating agent).[8][11] In a solid-liquid PTC system, the catalyst helps bring the quinolinone anion into the organic solvent. By minimizing the presence of water and other hydrogen-bonding species, PTC can significantly enhance O-alkylation selectivity.[7]

Q4: Are there methods to achieve selective N-alkylation if that is the desired product?

A: Yes. To favor N-alkylation, you would generally do the opposite of what's recommended for O-alkylation. Use a soft alkylating agent (like an alkyl iodide), a polar aprotic solvent like DMF, and a base like NaH or K₂CO₃.[4][5] These are often considered the "standard" or uncatalyzed conditions for quinolinone alkylation and typically yield the N-alkylated product as the major isomer.[1]

Q5: How can I reliably distinguish between the N- and O-alkylated isomers?

A: While TLC and melting point can give clues, definitive characterization requires spectroscopic methods. NMR is the most powerful tool. A key difference is often seen in the chemical shift of the protons on the carbon attached to the N or O. For example, in the alkylation of quinazolin-4-ones, the benzyl protons of the O-alkylated product appear further downfield (5.64 ppm) compared to the N-alkylated product (5.18-5.21 ppm).[4] Utilizing 2D NMR techniques like HSQC, HMBC, and NOESY can provide unequivocal proof of structure.[4][12]

References

• Pd-Catalyzed Chemoselective O‑Benzylation of Ambident 2‑Quinolinone Nucleophiles.Vertex AI Search.
• Selectivity of N- Versus O-Alkylation in Mitsunobu Reactions with Various Quinolinols and Isoquinolinols | Request PDF.
• N- and / or O- Alkylation of Quinazolinone Deriv
• HSAB theory - Wikipedia.Wikipedia.
• An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities.MDPI.
• PTC Selective O-Alkyl
• Selectivity of N- Versus O-Alkylation in Mitsunobu Reactions with Various Quinolinols and Isoquinolinols.Semantic Scholar.
• Studies on the alkylation of quinolin-2(1H)-one derivatives.
• Analysis of Phase-Transfer-Catalyzed O -Alkylation Reaction Using Fractional Factorial Design Method.Academia.edu.
• N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determin
• Phase Transfer C
• Why n-alkylation is more favorable than o-alkyation ?
• Phase-Transfer Catalysts in the O-Alkylation of 2-Hydroxynaphthoquinones O-Alkylation of 2-Hydroxynaphthoquinones.

Sources

• 1. Pd-Catalyzed Chemoselective O‑Benzylation of Ambident 2‑Quinolinone Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HSAB theory - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 8. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 9. researchgate.net [researchgate.net]
• 10. semanticscholar.org [semanticscholar.org]
• 11. (PDF) Analysis of Phase-Transfer-Catalyzed O -Alkylation Reaction Using Fractional Factorial Design Method [academia.edu]
• 12. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing byproduct formation during 4-Methoxy-7-methylquinoline production

Welcome to the Technical Support Center for Quinoline Scaffold Synthesis. As a Senior Application Scientist, I have designed this guide to address the most critical bottleneck in the production of 4-Methoxy-7-methylquinoline : the mitigation of byproduct formation.

Synthesizing this specific functionalized quinoline typically involves a three-step sequence: a Gould-Jacobs cyclization, followed by chlorination, and concluding with a nucleophilic aromatic substitution ( SN​Ar ). At each stage, thermodynamic and kinetic missteps can lead to severe byproduct accumulation. This guide provides mechanistic troubleshooting, quantitative optimization data, and self-validating experimental protocols to ensure high-fidelity synthesis.

Part 1: Workflow & Byproduct Divergence Visualization

Fig 1: Reaction pathway for 4-methoxy-7-methylquinoline highlighting byproduct divergence.

Part 2: Mechanistic Troubleshooting & FAQs

Q1: During the Gould-Jacobs cyclization of 3-methylaniline, I am isolating a significant amount of the 5-methylquinoline isomer. How can I drive regioselectivity toward the 7-methyl target? Causality: The initial condensation of 3-methylaniline (m-toluidine) with diethyl ethoxymethylenemalonate (EMME) yields an enamine intermediate. Because 3-methylaniline is asymmetrical, the subsequent thermal cyclization can occur at either the C2 or C6 ortho position. As discussed in1 [1], regioselectivity is a major challenge. Steric hindrance generally favors the 7-methyl isomer, but the extreme temperatures required for cyclization (260 °C) provide enough kinetic energy to form the 5-methyl isomer as well. Solution: You cannot entirely prevent the formation of the 5-methyl byproduct, but you can exploit differential solubility to isolate the target. The 7-methyl isomer is significantly less soluble in non-polar solvent mixtures. By strictly controlling the cooling rate of the Dowtherm A mixture and washing the resulting precipitate exclusively with hexanes, the 7-methyl isomer selectively crystallizes, leaving the 5-methyl regioisomer dissolved in the filtrate.

Q2: My chlorination step using POCl₃ yields a black, tarry mixture, and TLC shows multiple spots. What is causing this degradation? Causality: Phosphorus oxychloride ( POCl3​ ) acts as both the chlorinating agent and the solvent. Tarry byproducts are the direct result of localized overheating or oxidative degradation of the quinolone core before it fully converts to the more stable 4-chloro derivative. Furthermore, improper quenching causes violent exothermic hydrolysis, reverting your hard-earned product back to 4-hydroxy-7-methylquinoline, a phenomenon noted in2[2]. Solution: Ensure the starting material is completely dry. Add the solid to POCl3​ slowly at room temperature, then gradually ramp the heat to 110 °C. For quenching, never add water directly to the reaction. Instead, distill off the excess POCl3​ under reduced pressure first, then pour the concentrated residue over crushed ice and carefully neutralize.

Q3: In the final S_NAr step to form 4-Methoxy-7-methylquinoline, I am seeing up to 20% reversion to the 4-hydroxy byproduct. How do I prevent this? Causality: Nucleophilic aromatic substitution at the C4 position is highly efficient with sodium methoxide. However, methoxide is highly hygroscopic. If trace water is present in the methanol or the reagent, hydroxide ions form ( NaOMe+H2​O⇌NaOH+MeOH ). Hydroxide is a smaller, more potent nucleophile than methoxide and will competitively attack the C4 position, yielding the 4-hydroxy-7-methylquinoline byproduct. Solution: This is a self-validating system: if your product contains the hydroxy byproduct, your system is wet. You must use strictly anhydrous methanol (stored over 3Å molecular sieves) and freshly prepare sodium methoxide by dissolving clean sodium metal in the methanol under an inert argon atmosphere.

Part 3: Quantitative Data & Yield Optimization

The following table summarizes the optimized parameters required to suppress byproduct formation at each synthetic node.

Reaction Step	Target Product	Major Byproduct	Key Variable to Control	Optimized Yield
1. Gould-Jacobs Cyclization	7-Methyl-4-quinolone	5-Methyl-4-quinolone (Regioisomer)	Temperature (260 °C) & Hexane Wash	65 - 70%
2. Chlorination	4-Chloro-7-methylquinoline	Tarry Degradants / 4-Hydroxy Revertant	Gradual heating, pH 7-8 Quench	85 - 90%
3. SN​Ar Methoxylation	4-Methoxy-7-methylquinoline	4-Hydroxy-7-methylquinoline	Strictly Anhydrous Conditions (0% H2​O )	> 90%

Part 4: Self-Validating Experimental Protocols

These protocols are designed with intrinsic visual and chemical checkpoints to validate the success of the reaction in real-time.

Step 1: Synthesis of 7-Methyl-4-quinolone

• Condensation: Combine 3-methylaniline (1.0 equiv) and diethyl ethoxymethylenemalonate (1.0 equiv). Heat to 120 °C for 2 hours.

  • Validation Check: The evolution of ethanol vapor will cease, and TLC (Hexane:EtOAc 3:1) will show complete consumption of the aniline.

• Cyclization: Add the resulting enamine intermediate dropwise to a flask containing Dowtherm A pre-heated to exactly 260 °C.

  • Validation Check: Immediate, vigorous bubbling indicates successful cyclization via ethanol elimination.

• Isolation: Cool the mixture slowly to room temperature. Filter the resulting precipitate and wash extensively with hexanes.

  • Validation Check: The 7-methyl isomer selectively crystallizes as a light orange solid, while the 5-methyl byproduct remains in the dark filtrate.

Step 2: Synthesis of 4-Chloro-7-methylquinoline

Note: This protocol adapts methodologies validated in the3 [3].

• Reaction: Suspend thoroughly dried 7-methyl-4-quinolone in neat POCl3​ (5.0 equiv) at room temperature. Gradually heat to 110 °C and stir for 16 hours.

  • Validation Check: The opaque suspension will transition to a clear, dark amber solution once the quinolone is fully chlorinated.

• Quenching: Cool to room temperature and evaporate excess POCl3​ under reduced pressure. Pour the thick residue over crushed ice.

• Neutralization: Slowly add ice-cold 1 M NaOH until the pH reaches 7-8.

  • Validation Check: A light brown solid (4-chloro-7-methylquinoline) will abruptly precipitate only when the correct neutralization pH is achieved. Extract with EtOAc and dry over Na2​SO4​ .

Step 3: Synthesis of 4-Methoxy-7-methylquinoline

• Preparation: Purge a dry flask with Argon. Dissolve 4-chloro-7-methylquinoline in strictly anhydrous methanol.

• Methoxylation: Add freshly prepared sodium methoxide (3.0 equiv). Heat the mixture to reflux for 12 hours.

  • Validation Check: The progression of the reaction can be visually tracked by the precipitation of NaCl as a fine white powder, confirming the successful displacement of the chloride ion.

• Workup: Cool to room temperature, quench with a minimal amount of water, and extract with EtOAc.

  • Validation Check: If the organic layer yields a single spot on TLC (CHCl₃:MeOH 30:1) with no baseline trailing, anhydrous conditions were successfully maintained and the 4-hydroxy byproduct was avoided.

References

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review Source: RSC Publishing URL
• Quinolin-4-ones: Methods of Synthesis and Application in Medicine Source: MDPI URL
• Discovery of Inhibitory Fragments That Selectively Target Spire2–FMN2 Interaction Source: ACS Publications / NIH URL

Sources

• 1. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03763J [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Steric Hindrance in 7-Methyl Substituted Quinolines

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Welcome to the Technical Support Center for quinoline functionalization. As a Senior Application Scientist, I have compiled this guide to address the specific challenges associated with 7-methylquinoline derivatives. While the quinoline scaffold is highly valuable in drug discovery, the methyl group at the C7 position introduces significant steric hindrance, profoundly altering the reactivity of the adjacent C6 and C8 positions [1.9].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and step-by-step methodologies to help you bypass these steric limitations and achieve high-yielding functionalizations.

Part 1: Frequently Asked Questions & Troubleshooting

Q1: I am attempting a palladium-catalyzed C8-selective acylation of 7-methylquinoline N-oxide, but my yields are exceptionally low (<20%). What is the mechanistic cause, and how can I fix it? Causality & Diagnosis: The low efficiency is directly caused by steric hindrance from the 7-methyl group[1]. During Pd-catalyzed C-H activation, the coordination of the palladium complex to the N-oxide directing group requires a specific planar geometry to cleave the adjacent C8–H bond. The bulky 7-methyl group physically blocks the trajectory of the incoming α-oxocarboxylic acid and the palladium intermediate, preventing the rate-limiting C–H bond cleavage[1]. Troubleshooting Strategy:

• Increase Catalyst/Oxidant Ratio: Slightly increasing the Pd catalyst loading (e.g., from 10 mol% to 15 mol%) and using a stronger oxidant combination (such as K₂S₂O₈) can force the equilibrium forward, though yields will still be fundamentally limited by the steric clash.

• Change the Directing Group or Strategy: If C8 functionalization is mandatory, consider switching to a continuous flow magnesiation strategy (see Q3). This relies on highly reactive mixed lithium-magnesium intermediates rather than bulky Pd-complexes, effectively bypassing the spatial limitations[2].

Q2: My electrophilic cyclization of N-(2-alkynyl)anilines to form 7-methylquinolines stalls completely when using alkynes with bulky terminal groups. How do I force the cyclization? Causality & Diagnosis: The 6-endo-dig electrophilic cyclization requires the alkyne to coordinate with the halogen electrophile (e.g., I₂) to form an activated iodonium intermediate[3]. If the alkyne bears a sterically hindered group (like a silyl or tert-butyl group), the intramolecular nucleophilic attack by the aniline ring is sterically repelled, stalling the reaction completely[4]. Troubleshooting Strategy:

• Switch to a Stronger Electrophile: Replace I₂ with ICl (iodine monochloride). ICl is a significantly stronger electrophile and can overcome the activation energy barrier imposed by the steric bulk[3].

• Solvent Optimization: Conduct the reaction in a highly polar, non-nucleophilic solvent like acetonitrile (MeCN) at 0 °C to stabilize the cationic iodonium intermediate and prevent side-reactions[3].

Q3: How can I efficiently functionalize the C8 position of a 7-chloro-7-methylquinoline derivative without degrading the quinoline ring? Causality & Diagnosis: Traditional batch organometallic reactions often fail or cause ring degradation due to the extended reaction times and harsh conditions required to overcome the steric barrier at C8. Troubleshooting Strategy: Utilize mixed lithium-magnesium reagents (e.g., TMPMgCl·LiCl) under continuous flow conditions[2]. The continuous flow microreactor ensures rapid mixing and precise temperature control, allowing the highly reactive TMPMgCl·LiCl to perform a regioselective magnesiation at the hindered C8 position before degradation pathways can initiate[2].

Part 2: Experimental Methodologies

Protocol 1: Electrophilic Cyclization to Form Hindered Quinolines using ICl

Self-Validating System: The use of ICl ensures the formation of the iodonium intermediate even with bulky alkynes. The addition of NaHCO₃ acts as an internal acid scavenger, preventing premature degradation of the starting material[4].

• Preparation: In an oven-dried flask under an argon atmosphere, dissolve 0.30 mmol of the sterically hindered N-(2-alkynyl)aniline in 3.0 mL of anhydrous MeCN[4].

• Base Addition: Add 2.0 equivalents (0.60 mmol) of solid NaHCO₃ to the stirring solution to buffer the system[4].

• Electrophile Addition: Cool the mixture to 0 °C using an ice bath. Dropwise, add 2.0 equivalents of ICl (1.0 M solution in DCM)[3].

• Reaction: Allow the reaction to warm to room temperature and stir for 1–2 hours. Monitor via TLC (Thin Layer Chromatography) until the starting material is fully consumed.

• Quench & Isolate: Quench with saturated aqueous Na₂S₂O₃ to neutralize excess ICl. Extract with ethyl acetate, dry the organic layer over MgSO₄, filter, and purify via flash column chromatography.

Protocol 2: Continuous Flow Magnesiation of Hindered Quinolines

Self-Validating System: By dispensing the in-flow-generated organomagnesium intermediate directly into an electrophile stock solution, the protocol prevents the thermal degradation of the unstable intermediate[2].

• System Setup: Equip a continuous flow system (e.g., Vapourtec E-series) with peristaltic pumps, a T-mixer, and a 3 mL PTFE coil reactor[2].

• Reagent Preparation: Prepare a 0.5 M solution of the 7-methylquinoline substrate in anhydrous THF. Separately, prepare a 0.6 M solution of TMPMgCl·LiCl in THF[2].

• Flow Execution: Pump both solutions at equal flow rates (e.g., 0.5 mL/min) into the T-mixer. The combined stream flows through the coil reactor with a residence time optimized to 3-5 minutes at room temperature[2].

• Batch Quench: Direct the output stream directly into a vigorously stirred flask containing the desired electrophile (e.g., an iodine or tosyl cyanide stock solution) maintained at 0 °C[2].

• Workup: Quench the batch flask with saturated NH₄Cl, extract with dichloromethane, dry, and purify the functionalized product.

Part 3: Quantitative Data Summary

The following table summarizes the quantitative impact of steric hindrance on the yield of various quinoline functionalization reactions, comparing unsubstituted vs. 7-methyl substituted substrates.

Reaction Type	Substrate	Reagents / Catalyst	Target Position	Yield (%)	Primary Limiting Factor
C-H Acylation	Quinoline N-oxide	PdCl₂, K₂S₂O₈, α-oxocarboxylic acid	C8	85 - 95%	Electronic effects
C-H Acylation	7-Methylquinoline N-oxide	PdCl₂, K₂S₂O₈, α-oxocarboxylic acid	C8	< 20%	Steric hindrance at C8[1]
Electrophilic Cyclization	N-(2-alkynyl)aniline (R=Phenyl)	I₂, MeCN	C3 / Ring Closure	80 - 90%	None
Electrophilic Cyclization	N-(2-alkynyl)aniline (R=t-Butyl)	I₂, MeCN	C3 / Ring Closure	0% (Stalls)	Steric hindrance on alkyne[4]
Flow Magnesiation	7-Chloroquinoline	TMPMgCl·LiCl (Flow)	C8	> 85%	Rapid mixing required[2]

Part 4: Mechanistic & Workflow Visualizations

Mechanistic pathway showing steric blockade at C8 and alternative strategy.

Continuous flow magnesiation workflow for sterically hindered quinolines.

References

• C8-Selective Acylation of Quinoline N-Oxides with α-Oxocarboxylic Acids via Palladium-Catalyzed Regioselective C–H Bond Activation. ACS Organic Letters. 1

• Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. ACS Publications. 2

• Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. NIH / Tetrahedron. 4

• Synthesis of Substituted Quinolines by Electrophilic Cyclization of N-(2-Alkynyl)anilines. ACS Organic Letters.3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Regioisomers in 4-Methoxy-7-methylquinoline Synthesis

Welcome to the Application Scientist Troubleshooting Guide. The synthesis of 4-methoxy-7-methylquinoline—a highly privileged scaffold in drug discovery—presents a classic regioselectivity challenge. Because the standard Gould-Jacobs or Conrad-Limpach routes utilize m-toluidine (3-methylaniline) as the starting material, the cyclization step inherently produces a mixture of regioisomers[1].

This guide provides field-proven insights, validated protocols, and mechanistic explanations to help you successfully resolve and isolate the target 7-methyl isomer from its 5-methyl counterpart.

FAQ 1: What is the mechanistic origin of the regioisomer mixture?

Q: Why do I always isolate a mixture of two distinct quinoline products when synthesizing the core from 3-methylaniline?

A: The formation of a regioisomer mixture is an unavoidable consequence of the electrophilic aromatic substitution step during thermal cyclization.

When 3-methylaniline undergoes condensation with diethyl 2-ethoxymethylenemalonate (EMME), it forms an enamine intermediate. During the subsequent high-temperature cyclization in Dowtherm A, the ring closure must occur at an ortho position relative to the amine[1]. Because the methyl group is in the meta position (C3) of the aniline ring, the two available ortho positions (C2 and C6) are chemically and sterically non-equivalent:

• Cyclization at C6 (Favored): This position is less sterically hindered. Ring closure here yields the desired 7-methylquinolin-4-ol as the major product.

• Cyclization at C2 (Hindered): This position is flanked by the amine and the methyl group. Ring closure here yields the 5-methylquinolin-4-ol as the minor product.

Expert Note on Nomenclature: You may occasionally find literature transcribing the minor byproduct of this specific reaction as "6-methylquinoline-4-ol"[1]. Mechanistic mapping of the carbons strictly dictates that cyclization of 3-methylaniline at C2 yields the 5-methyl isomer. True 6-methylquinolines are derived from 4-methylaniline.

Figure 1: Divergent cyclization pathways in the Gould-Jacobs synthesis of methylquinolin-4-ol.

FAQ 2: At what stage should I separate the regioisomers?

Q: Should I separate the 7-methyl and 5-methyl isomers at the 4-hydroxy stage, or wait until after chlorination?

A: While many chemists prefer to chlorinate the crude mixture first to abolish the highly polar quinolinol ⇌ quinolone tautomerism, validated literature demonstrates that high-resolution separation is entirely achievable at the 4-hydroxy stage using a carefully optimized normal-phase gradient[1].

Separating the isomers early prevents the unnecessary consumption of hazardous reagents (like POCl₃) on the unwanted minor isomer. Below is a quantitative summary of the separation metrics based on validated experimental data:

Table 1: Quantitative Separation Metrics for Quinoline Intermediates

Property / Metric	4-Hydroxy Stage (4-ol)	4-Chloro Stage
Tautomerism Present?	Yes (Strong hydrogen bonding)	No (Lipophilic)
Reported Eluent System	Hexane / Ethyl Acetate (8:1 to 5:1 v/v)[1]	CHCl₃ / MeOH (30:1 v/v)[1]
Separation Stage	Primary resolution of 5- vs 7-methyl isomers	Final purification of the 7-methyl target
Isomer Distribution	~84% (Major 7-Me), ~16% (Minor 5-Me)[1]	N/A (Already resolved)

FAQ 3: Standardized Experimental Protocol

Q: Can you provide a validated, step-by-step methodology for synthesizing and isolating the 4-chloro-7-methylquinoline precursor?

A: The following protocol utilizes the Gould-Jacobs sequence, followed by chromatographic resolution and chlorination, to yield the direct precursor for 4-methoxy-7-methylquinoline[1][2].

Phase 1: Condensation & Cyclization

• Condensation: React 3-methylaniline (1.0 equiv) with diethyl 2-ethoxymethylenemalonate (EMME) (1.0 equiv). Heat to drive off ethanol until a yellow solid enamine intermediate is obtained[1].

• Thermal Cyclization: Carefully add the solid enamine in portions to Dowtherm A pre-heated to 260 °C. Maintain heating for 15–30 minutes. Cool the reaction mixture and filter the precipitated light orange solid[1].

• Saponification: Suspend the isolated solid in a 10% NaOH solution (containing 10% v/v MeOH to aid solubility) and heat to 110 °C for 3 hours[1].

• Acidification: Cool the mixture to room temperature and acidify with saturated HCl. Collect the large amount of precipitated solid via filtration[1].

• Decarboxylation: Add the unpurified solid to fresh Dowtherm A and heat to 240 °C for 1 hour. Upon cooling, the product will precipitate as a crude mixture of the two 4-hydroxy regioisomers[1].

Phase 2: Resolution & Chlorination 6. Chromatographic Resolution: Load the precipitated mixture onto a silica gel column. Elute using a gradient of Hexane:Ethyl Acetate (8:1 to 5:1 v/v). The 7-methylquinolin-4-ol will elute as the major fraction (~84% of the mass recovery)[1]. 7. Chlorination: Suspend the purified 7-methylquinolin-4-ol in neat POCl₃ and heat to reflux for 16 hours. 8. Workup & Final Purification: Carefully quench the reaction over ice, neutralize, and extract. Purify the crude product via column chromatography using CHCl₃/MeOH (30:1 v/v) to obtain 4-chloro-7-methylquinoline as a light brown solid[1].

Phase 3: Methoxylation 9. Nucleophilic Aromatic Substitution (SNAr): Treat the purified 4-chloro-7-methylquinoline with sodium methoxide in methanol. The methoxy group readily displaces the chlorine at the C-4 position to yield the final 4-methoxy-7-methylquinoline[2].

FAQ 4: Advanced Regiocontrol Strategies

Q: Is there a synthetic route that completely avoids the formation of the 5-methyl isomer?

A: Yes. If chromatographic separation becomes a bottleneck during scale-up, you can utilize a "blocking group" strategy. By substituting 3-methylaniline with 2-bromo-5-methylaniline , the sterically hindered C2 position is chemically blocked by the bromine atom. During the high-temperature Dowtherm A cyclization, ring closure is forced 100% toward the C6 position, yielding exclusively the 8-bromo-7-methylquinolin-4-ol scaffold. Following chlorination and methoxylation, the bromine atom can be cleanly removed via palladium-catalyzed hydrogenolysis (H₂, Pd/C) to yield the enantiopure target.

References

• Płonka, W., et al. "Discovery of Inhibitory Fragments That Selectively Target Spire2–FMN2 Interaction". ACS / National Institutes of Health (PMC). URL:[Link]

Sources

• 1. Discovery of Inhibitory Fragments That Selectively Target Spire2–FMN2 Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-Methoxy-7-methylquinoline | 141813-06-1 | Benchchem [benchchem.com]

Reference Data & Comparative Studies

A Technical Guide to the ¹H NMR Chemical Shift Assignments for 4-Methoxy-7-methylquinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) chemical shift assignments for 4-methoxy-7-methylquinoline. In the absence of publicly available, experimentally verified spectral data, this guide leverages predictive NMR software and foundational principles of NMR spectroscopy to offer a detailed theoretical framework for the assignment of proton signals. This document is intended to serve as a valuable resource for researchers in the synthesis, characterization, and application of substituted quinolines, providing both a theoretical basis for spectral interpretation and a practical guide to experimental design.

Introduction: The Role of NMR in the Characterization of Substituted Quinolines

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science. The precise substitution pattern on the quinoline ring system dictates the molecule's physicochemical properties and biological activity. Unambiguous structural elucidation is therefore paramount, and ¹H NMR spectroscopy stands as a primary analytical technique for this purpose.[1] The chemical shift, multiplicity, and coupling constants of each proton provide a detailed electronic and steric map of the molecule.

4-Methoxy-7-methylquinoline, a disubstituted quinoline, presents a distinct set of proton signals. The electron-donating methoxy group and the weakly electron-donating methyl group exert specific influences on the chemical environment of the aromatic protons, leading to a predictable yet nuanced ¹H NMR spectrum. This guide will deconstruct the theoretical underpinnings of these influences to provide a robust assignment of the proton chemical shifts.

Predicted ¹H NMR Spectral Data for 4-Methoxy-7-methylquinoline

Due to the unavailability of experimentally derived ¹H NMR data in the public domain, a predicted spectrum was generated using advanced NMR prediction algorithms. The following table summarizes the predicted chemical shifts (δ) in parts per million (ppm), multiplicities, and coupling constants (J) in Hertz (Hz) for 4-methoxy-7-methylquinoline, assuming a standard 400 MHz spectrometer and chloroform-d (CDCl₃) as the solvent.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	8.55	d	5.3
H-3	6.70	d	5.3
H-5	7.95	d	8.8
H-6	7.25	dd	8.8, 2.0
H-8	7.50	d	2.0
4-OCH₃	4.05	s	-
7-CH₃	2.50	s	-

In-Depth Analysis of Chemical Shift Assignments

The predicted chemical shifts can be rationalized by considering the electronic effects of the substituents and the inherent electronic structure of the quinoline ring.

The Pyridine Ring Protons: H-2 and H-3

The protons on the pyridine ring, H-2 and H-3, exhibit a characteristic AX doublet-of-doublets pattern.

• H-2: This proton is situated ortho to the nitrogen atom, which is strongly electron-withdrawing. This deshielding effect results in a significant downfield shift, predicted here at 8.55 ppm.

• H-3: Conversely, H-3 is positioned meta to the nitrogen and is significantly influenced by the electron-donating methoxy group at the 4-position. This donation of electron density through resonance shields H-3, causing a substantial upfield shift to a predicted value of 6.70 ppm.

The coupling constant between H-2 and H-3 (³J_HH) is predicted to be around 5.3 Hz, which is typical for ortho-coupled protons in a six-membered heteroaromatic ring.

The Benzene Ring Protons: H-5, H-6, and H-8

The substitution pattern on the benzene ring creates a distinct set of signals for H-5, H-6, and H-8.

• H-5: This proton is in a peri position to the nitrogen, which exerts a deshielding effect. It is also ortho to the C-4a/C-8a ring junction. These factors contribute to its downfield shift, predicted at 7.95 ppm. It appears as a doublet due to coupling with H-6.

• H-6: Located ortho to the electron-donating methyl group at C-7, H-6 is expected to be shielded relative to an unsubstituted quinoline. It is predicted to resonate at 7.25 ppm and appears as a doublet of doublets due to coupling with H-5 (³J_HH ≈ 8.8 Hz) and H-8 (⁴J_HH ≈ 2.0 Hz).

• H-8: This proton is situated between the methyl group at C-7 and the nitrogen atom's influence. The proximity to the methyl group and its para relationship to the methoxy group contribute to its chemical shift. It is predicted to appear as a narrow doublet at 7.50 ppm due to a small meta coupling with H-6.

The Substituent Protons: 4-OCH₃ and 7-CH₃

• 4-OCH₃: The protons of the methoxy group are not coupled to any other protons and therefore appear as a sharp singlet. Their chemical shift is influenced by the electronegativity of the attached oxygen atom and the aromatic ring current. A typical range for methoxy groups on an aromatic ring is 3.8-4.1 ppm, consistent with the predicted value of 4.05 ppm.[1]

• 7-CH₃: Similarly, the protons of the methyl group at the 7-position are not coupled to other protons and appear as a singlet. The predicted chemical shift of 2.50 ppm is characteristic of a methyl group attached to an aromatic ring.

Visualizing the Structure and Key Correlations

A clear understanding of the molecular structure is essential for interpreting the NMR spectrum. The following diagram illustrates the structure of 4-methoxy-7-methylquinoline with the IUPAC numbering system.

Caption: Key COSY and NOESY correlations for assigning the ¹H NMR spectrum.

Experimental Protocol for ¹H NMR Analysis

For researchers who have synthesized or acquired 4-methoxy-7-methylquinoline, the following protocol outlines the steps for acquiring and processing a high-quality ¹H NMR spectrum.

5.1. Sample Preparation

• Weighing: Accurately weigh approximately 5-10 mg of 4-methoxy-7-methylquinoline. The exact amount is not critical for a standard ¹H NMR, but a higher concentration will improve the signal-to-noise ratio.

• Solvent Selection: Choose a deuterated solvent in which the compound is soluble. Chloroform-d (CDCl₃) is a common choice for many organic molecules. Other potential solvents include dimethyl sulfoxide-d₆ (DMSO-d₆) or acetone-d₆. The choice of solvent can slightly alter the chemical shifts.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Internal Standard (Optional but Recommended): Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the NMR tube. TMS provides a reference signal at 0.00 ppm.

5.2. NMR Spectrometer Setup and Data Acquisition

• Instrument Tuning and Shimming: Insert the sample into the NMR spectrometer. The instrument's software will be used to tune the probe to the correct frequency and to optimize the magnetic field homogeneity (shimming) to obtain sharp, symmetrical peaks.

• Acquisition Parameters:

  • Experiment: Select a standard 1D proton experiment.

  • Pulse Angle: A 30-45 degree pulse angle is typically sufficient for good signal intensity with a shorter relaxation delay.

  • Spectral Width: Set the spectral width to encompass all expected proton signals (e.g., -1 to 12 ppm).

  • Number of Scans: For a sample of this concentration, 8 to 16 scans should be sufficient to achieve a good signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 1-2 seconds between scans is generally adequate.

5.3. Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired free induction decay (FID) to convert the time-domain data into the frequency-domain spectrum.

• Phasing: Manually or automatically adjust the phase of the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline across the spectrum.

• Referencing: Calibrate the chemical shift axis by setting the TMS signal to 0.00 ppm or the residual solvent peak to its known chemical shift (e.g., 7.26 ppm for CDCl₃).

• Integration: Integrate the area under each peak to determine the relative number of protons giving rise to each signal.

• Peak Picking: Identify the precise chemical shift of each peak.

Comparison with Alternative Structures

The predicted ¹H NMR spectrum of 4-methoxy-7-methylquinoline is distinct from its isomers. For instance, in 7-methoxy-4-methylquinoline , the positions of the methoxy and methyl groups are swapped. This would lead to a different splitting pattern and chemical shifts for the protons on the benzene ring. Specifically, the proton at C-8 would be more shielded due to the ortho-methoxy group, and the proton at C-5 would experience a different electronic environment.

Conclusion

This technical guide provides a detailed, albeit theoretical, framework for the assignment of the ¹H NMR spectrum of 4-methoxy-7-methylquinoline. The predicted chemical shifts and coupling constants are well-supported by fundamental principles of NMR spectroscopy and the known electronic effects of methoxy and methyl substituents on a quinoline core. The provided experimental protocol offers a practical guide for researchers to obtain high-quality spectra for this and related compounds. While predicted data is a valuable tool, experimentally obtained and verified data remains the gold standard for structural elucidation.

References

Sources

• 1. 4-Methoxy-7-methylquinoline | 141813-06-1 | Benchchem [benchchem.com]

FTIR Spectral Analysis of 4-Methoxy-7-methylquinoline: A Comparative Guide to ATR vs. Transmission Methodologies

Introduction

4-Methoxy-7-methylquinoline is a highly versatile heterocyclic scaffold utilized in the synthesis of kinase inhibitors, antimalarials, and 1[1]. The unique substitution pattern—an electron-donating methoxy group at the C4 position and a methyl group at the C7 position—1[1]. To validate the structural integrity of this compound during drug development, Fourier Transform Infrared (FTIR) spectroscopy is an indispensable analytical technique.

This guide provides an in-depth, objective comparison of two primary FTIR sampling techniques: Attenuated Total Reflectance (ATR-FTIR) and Transmission (KBr Pellet) FTIR. By analyzing the specific vibrational modes of 4-Methoxy-7-methylquinoline, we demonstrate how each technique performs in resolving critical functional groups, empowering analytical chemists to select the optimal methodology for quality control and structural elucidation.

Section 1: Theoretical Causality of Vibrational Assignments

Before comparing instrument performance, we must establish the theoretical FTIR fingerprint of 4-Methoxy-7-methylquinoline. The molecular architecture dictates specific vibrational responses:

• The Quinoline Core: The fused benzene and pyridine rings exhibit characteristic1[1]. Furthermore, C-H out-of-plane bending motions, which are highly sensitive to the substitution pattern, 2[2].

• The 4-Methoxy Group (-OCH₃): The methoxy group acts as a strong electron donor via resonance. This group is diagnostically identified by a1[1]. Additionally, the C-H stretching of the methoxy group yields a distinct, weak absorption band in the 2860–2800 cm⁻¹ region, occurring at a 3[3]. More specifically, these O-CH₃ stretching vibrations4[4].

• The 7-Methyl Group (-CH₃): Aliphatic C-H stretching from the methyl group typically1[1], overlapping slightly with the methoxy C-H stretch but distinguishable in high-resolution spectra.

Table 1: Diagnostic FTIR Peaks for 4-Methoxy-7-methylquinoline

Functional Group / Mode	Expected Wavenumber (cm⁻¹)	Intensity / Characteristics	Theoretical Causality
Aromatic C-H Stretch	3000 – 3100	Weak to Medium	Standard sp² hybridized C-H stretching of the quinoline ring.
Aliphatic C-H Stretch (-CH₃)	2850 – 2960	Medium	sp³ hybridized C-H stretching from the 7-methyl group.
Methoxy C-H Stretch (-OCH₃)	2800 – 2860	Weak	Electron withdrawal by oxygen shifts the C-H stretch to a lower frequency than typical alkyls.
Quinoline Ring (C=C, C=N)	1500 – 1650	Strong, Sharp	Aromatic ring breathing and C=N stretching; highly sensitive to substitution patterns.
Methoxy C-O-C Asym. Stretch	~1250	Very Strong	High dipole moment change during the asymmetric stretching of the aryl ether bond.
Aromatic C-H Out-of-Plane Bend	740 – 850	Strong	Diagnostic of the specific substitution pattern on the fused benzene/pyridine rings.

Section 2: Comparative Experimental Protocols (Self-Validating Systems)

To objectively compare ATR-FTIR and Transmission FTIR, we must employ rigorous, self-validating protocols. A self-validating system ensures that any spectral artifact (e.g., moisture, baseline drift) is detected and corrected before sample analysis.

Protocol A: Attenuated Total Reflectance (ATR-FTIR)

ATR-FTIR relies on the total internal reflection of the IR beam within a high-refractive-index crystal (e.g., Diamond). The evanescent wave penetrates the sample to a depth of roughly 0.5 to 2 µm.

• Crystal Cleaning & Validation: Clean the diamond crystal with a volatile solvent (e.g., isopropyl alcohol). Validation: Acquire an air background spectrum. The system validates cleanliness if the baseline is flat with no residual organic peaks (noise < 0.001 absorbance units).

• Sample Application: Place a small amount of the solid 4-Methoxy-7-methylquinoline 5[5].

• Pressure Application: Apply consistent pressure using the ATR anvil. Causality: Intimate contact between the solid and the crystal is required because the evanescent wave decays exponentially. Poor contact results in artificially weak signals.

• Acquisition & Correction: Acquire the sample spectrum over a range of 4000-400 cm⁻¹ with a5[5] to improve the signal-to-noise ratio. Apply an ATR correction algorithm. Causality: Because penetration depth is wavelength-dependent (deeper at lower wavenumbers), high-frequency peaks (like the 3000 cm⁻¹ C-H stretches) will appear disproportionately weak compared to transmission spectra unless mathematically corrected.

Protocol B: Transmission FTIR (KBr Pellet)

Transmission FTIR requires the sample to be diluted in an IR-transparent matrix (Potassium Bromide).

• Matrix Preparation & Validation: Dry spectroscopic-grade KBr at 105°C for 24 hours. Validation: Press a blank KBr pellet and scan. The system is validated if the broad O-H stretch (~3400 cm⁻¹) and H-O-H bend (~1630 cm⁻¹) are absent, confirming a moisture-free matrix.

• Sample Grinding: Mill 1 mg of 4-Methoxy-7-methylquinoline with 100 mg of dried KBr in an agate mortar. Causality: The 1:100 ratio prevents detector saturation (ensuring maximum absorbance remains below 1.0 A.U., adhering to the Beer-Lambert Law).

• Pellet Pressing: Transfer the mixture to a die and apply 10 tons of pressure under a vacuum for 2 minutes. Causality: The vacuum removes trapped air, preventing light scattering and ensuring a transparent, glassy pellet.

• Acquisition: Place the pellet in the transmission holder and scan from 4000 to 400 cm⁻¹.

Experimental Workflow Visualization

Self-Validating Experimental Workflows for ATR-FTIR and Transmission (KBr) Methodologies.

Section 3: Performance Comparison and Experimental Data

When analyzing 4-Methoxy-7-methylquinoline, the choice between ATR and KBr transmission significantly impacts data quality and workflow efficiency.

Table 2: Performance Comparison: ATR-FTIR vs. Transmission (KBr)

Parameter	ATR-FTIR (Diamond Crystal)	Transmission FTIR (KBr Pellet)
Sample Preparation	None required (direct application).	Extensive (grinding, vacuum pressing).
Sample Recovery	100% recoverable.	Non-recoverable (mixed with KBr).
Methoxy C-O-C Resolution	Excellent; shallow path length prevents peak bottoming.	Poor at >1% concentration; prone to total absorption/saturation.
High-Frequency Sensitivity	Lower; requires ATR correction due to shallow penetration.	High; deeper path length yields strong signals >3000 cm⁻¹.
Moisture Interference	Zero; no hygroscopic matrix used.	High; KBr absorbs moisture, obscuring the 1630 cm⁻¹ (C=N) region.
Reproducibility	High; relies on consistent anvil pressure.	Variable; depends on grinding homogeneity and pellet clarity.

Analysis of Results:

• Resolution of the Methoxy Group: The diagnostic 1[1]. In KBr transmission, if the sample concentration exceeds 1%, this peak often bottoms out (total absorption), leading to a loss of peak shape and resolution. ATR-FTIR naturally prevents this due to its shallow, fixed path length, providing superior resolution for the strong methoxy and quinoline C=C/C=N bands.

• High-Frequency Sensitivity: The weak3[3] and1[1] are better resolved in KBr transmission. In ATR, the low penetration depth at high wavenumbers reduces the signal-to-noise ratio in this region, making the weak methoxy C-H band difficult to distinguish from baseline noise without extensive signal averaging.

• Moisture Interference: Quinoline derivatives can be hygroscopic, and KBr is highly hygroscopic. When preparing KBr pellets in ambient conditions, the rapid absorption of atmospheric moisture can obscure the 3400 cm⁻¹ and 1630 cm⁻¹ regions. This is particularly problematic because the1[1]. ATR-FTIR eliminates the KBr matrix, completely bypassing this moisture artifact and providing a pristine view of the quinoline double-bond region.

Conclusion

For the routine structural validation of 4-Methoxy-7-methylquinoline, ATR-FTIR is the superior methodology . Its rapid, non-destructive nature perfectly resolves the strong C-O-C and C=N functional groups without the risk of detector saturation or moisture interference. However, if research requires deep investigation into the high-frequency C-H stretching modes of the methoxy and methyl groups, a meticulously prepared, vacuum-pressed KBr pellet remains the gold standard for maximizing signal intensity in the 3000 cm⁻¹ region.

Sources

• 1. 4-Methoxy-7-methylquinoline | 141813-06-1 | Benchchem [benchchem.com]
• 2. The Astrophysics & Astrochemistry Laboratory: Mid-IR spectra of Quinoline and Phenanthridine [astrochem.org]
• 3. Detection of the Methoxyl Group by Infrared Spectroscopy [opg.optica.org]
• 4. C3H8O CH3OCH2CH3 infrared spectrum of methoxyethane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of ethyl methyl ether image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. pdf.benchchem.com [pdf.benchchem.com]